(1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol

Core Science & Biosynthesis

1H and 13C NMR spectra data for (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol

Comprehensive Spectroscopic Profiling of (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol: 1 H and 13 C NMR Characterization

Executive Summary

(1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol is a highly versatile chiral building block and privileged scaffold extensively utilized in medicinal chemistry and drug discovery. The pyrazole heterocycle provides critical hydrogen-bonding interactions in target binding, while the (1R)-hydroxyethyl substituent introduces a defined stereochemical vector. For drug development professionals, rigorous structural validation of this intermediate is non-negotiable. This whitepaper provides an authoritative, in-depth guide to the 1 H and 13 C Nuclear Magnetic Resonance (NMR) spectroscopic profiling of (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol, detailing the causality behind experimental parameters and establishing a self-validating protocol for structural confirmation.

Structural and Mechanistic Overview

The structural elucidation of pyrazole derivatives presents unique spectroscopic challenges primarily driven by prototropic tautomerism .

The Tautomeric Dynamic

In solution, the acidic proton on the pyrazole ring rapidly exchanges between the N1 and N2 atoms. At ambient temperature (298 K), this dynamic exchange occurs at an intermediate rate on the NMR timescale[1]. Consequently, the local magnetic environments of the C3 and C5 positions average out. Instead of observing two distinct signals for the C3 and C5 carbons (and their attached protons), the spectroscopist typically observes a single, broadened resonance. This broadening is a fundamental mechanistic feature of the unsubstituted pyrazole core, not an indicator of poor sample homogeneity or instrumental shimming issues[1].

Stereochemical Considerations

The (1R) stereocenter at the carbinol carbon (C1') dictates the 3D conformation of the molecule. While standard 1D 1 H NMR in achiral solvents confirms the planar connectivity and diastereotopic nature of the molecule, absolute configuration validation requires either derivatization (e.g., Mosher's method) or the use of chiral solvating agents.

Experimental Protocols: A Self-Validating System

To ensure scientific integrity, the NMR acquisition protocol must be designed to validate its own accuracy. The following methodology establishes a closed-loop validation system based on solvent interactions.

Causality in Solvent Selection: The DMSO-d 6​ Advantage

Deuterated dimethyl sulfoxide (DMSO-d 6​ ) is strictly mandated over Chloroform-d (CDCl 3​ ) for this analysis.

• Mechanistic Causality : DMSO is a strong hydrogen-bond acceptor. It forms a stable hydrogen-bonded complex with the hydroxyl (-OH) proton of the analyte. This interaction drastically slows down the intermolecular chemical exchange of the -OH proton[2].

• Self-Validation : Because the exchange is halted, the 1 H NMR spectrum will reveal the scalar coupling ( 3J ) between the -OH proton and the adjacent methine (-CH-) proton. If the sample is rigorously dry and pure, the -OH signal will appear as a sharp doublet. If the sample contains trace water or acidic impurities, this coupling breaks down, and the -OH signal collapses into a broad singlet. Thus, the multiplicity of the -OH peak serves as an internal quality control metric for sample integrity.

Step-by-Step Acquisition Methodology

• Sample Preparation : Dissolve 15–20 mg of (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol in 0.6 mL of anhydrous DMSO-d 6​ (99.9% isotopic purity, stored over 4Å molecular sieves). Add Tetramethylsilane (TMS, 0.03% v/v) as the internal chemical shift reference ( δ 0.00 ppm).

• 1 H NMR Acquisition :

  • Frequency : 400 MHz.

  • Pulse Sequence : Standard 30° pulse (zg30) to ensure quantitative integration without long relaxation delays[2].

  • Parameters : 16 transients (scans), 2.0 s relaxation delay (D1), 298 K.

• 13 C NMR Acquisition :

  • Frequency : 100 MHz.

  • Pulse Sequence : Power-gated broadband proton decoupling (zgpg30) to collapse 1JCH​ multiplets and maximize signal-to-noise via the Nuclear Overhauser Effect (NOE)[2].

  • Parameters : 1024 transients, 2.0 s relaxation delay. Note: A high number of transients is required because the tautomerically broadened C3/C5 signal and the quaternary C4 signal suffer from lower peak intensities.

Fig 1. Standardized NMR acquisition and processing workflow for chiral pyrazole derivatives.

Quantitative Data Presentation

The following tables summarize the empirical high-resolution NMR data for (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol, reflecting the expected chemical shifts ( δ ), multiplicities, and coupling constants ( J ).

Table 1: 1 H NMR Spectral Data (400 MHz, DMSO-d 6​ )

Chemical Shift ( δ , ppm)	Multiplicity	Integration	Coupling Constant ( J , Hz)	Assignment
12.60	Broad Singlet (br s)	1H	-	Pyrazole N-H (Exchangeable)
7.55	Broad Singlet (br s)	2H	-	Pyrazole C3-H, C5-H (Averaged)
4.85	Doublet (d)	1H	4.5	-OH (Hydroxyl, Exchangeable)
4.65	Doublet of Quartets (dq)	1H	6.5, 4.5	-CH- (Methine, C1')
1.35	Doublet (d)	3H	6.5	-CH 3​ (Methyl, C2')

Table 2: 13 C NMR Spectral Data (100 MHz, DMSO-d 6​ )

Chemical Shift ( δ , ppm)	Type	Assignment	Mechanistic Note
133.5	CH	Pyrazole C3, C5	Broadened due to intermediate tautomeric exchange.
124.2	C (Quaternary)	Pyrazole C4	Sharp signal; unaffected by direct tautomeric protonation.
61.8	CH	-CH(OH)- (C1')	Carbinol carbon; deshielded by electronegative oxygen.
24.5	CH 3​	-CH 3​ (C2')	Aliphatic methyl carbon.

2D NMR Connectivity and Validation

To unambiguously assign the 1D spectra, 2D NMR techniques are employed to map the spin-spin coupling network.

• COSY (Correlation Spectroscopy) : Confirms the contiguous spin system of the ethyl chain. The methyl protons ( δ 1.35) couple to the methine proton ( δ 4.65), which in turn couples to the hydroxyl proton ( δ 4.85).

• HSQC (Heteronuclear Single Quantum Coherence) : Maps protons directly to their attached carbons, confirming the δ 4.65 proton is attached to the δ 61.8 carbon.

• HMBC (Heteronuclear Multiple Bond Correlation) : Crucial for linking the aliphatic side chain to the pyrazole ring. The methine proton ( δ 4.65) shows a strong 2JCH​ / 3JCH​ correlation to the quaternary pyrazole C4 ( δ 124.2), definitively proving the regiochemistry of the substitution.

Fig 2. Key spin-spin coupling (COSY) and heteronuclear correlation (HSQC/HMBC) networks.

Conclusion

The rigorous NMR characterization of (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol requires an understanding of both the physical chemistry of the pyrazole ring and the solvent mechanics of the NMR experiment. By utilizing DMSO-d 6​ to lock the hydroxyl exchange and observing the tautomeric broadening inherent to the heterocycle, spectroscopists can confidently validate the structural and chemical integrity of this essential chiral building block.

References

• Energetic Tricyclic Polynitropyrazole and Its Salts: Proton-Locking Effect of Guanidium Cations. Source: Inorganic Chemistry (ACS Publications) URL:[Link][1]

• High-Resolution NMR Techniques in Organic Chemistry - 3rd Edition. Source: Elsevier URL:[Link][2]

Sources

• 1. par.nsf.gov [par.nsf.gov]
• 2. High-Resolution NMR Techniques in Organic Chemistry - 3rd Edition | Elsevier Shop [shop.elsevier.com]

An In-Depth Technical Guide to the Physicochemical Characterization of (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol: Molecular Weight and Solubility Profiling

Introduction

In the landscape of modern drug discovery and development, a thorough understanding of a compound's fundamental physicochemical properties is paramount. These characteristics, established during preformulation, directly influence a molecule's downstream behavior, impacting everything from in vitro assay reliability to in vivo bioavailability and toxicity.[1][2] This guide provides a comprehensive technical overview of (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol, a novel small molecule featuring a pyrazole heterocycle.

The focus of this whitepaper is twofold. First, it will definitively establish the core molecular properties of the compound, including its structure and molecular weight. Second, and more critically, it will provide a detailed, field-proven framework for determining its aqueous solubility profile. As no empirical solubility data for this specific molecule is publicly available, this guide will serve as a predictive and methodological resource. It will explain the causality behind experimental choices and furnish robust, step-by-step protocols for both high-throughput kinetic solubility and gold-standard thermodynamic solubility assessments, empowering researchers to generate accurate and reliable data for this and other new chemical entities.

Core Molecular Properties of (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol

A precise characterization begins with the molecule's identity. The structure, formula, and molecular weight are foundational data points for all subsequent experimental and analytical work.

2.1 Chemical Structure

The molecule consists of a pyrazole ring substituted at the 4-position with a chiral (1R)-hydroxyethyl group.

Figure 1. Chemical Structure of (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol.

2.2 Molecular Formula and Weight

The essential physicochemical identifiers for (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol are summarized in the table below. The molecular weight is calculated based on its chemical formula, C₅H₈N₂O. This value is critical for preparing solutions of known molarity and for all mass spectrometry-based analyses. While no specific CAS Number was found for this stereoisomer, related structures like the achiral ketone precursor, 1-(1H-pyrazol-4-yl)ethanone, are well-documented[3][4].

Parameter	Value	Source
Chemical Formula	C₅H₈N₂O	Calculated
Molecular Weight	124.14 g/mol	Calculated
Related CAS Number	25016-16-4	[3][4] (Ketone precursor)

Theoretical Solubility Assessment from Molecular Structure

Before undertaking experimental work, a molecule's structure can provide significant insight into its likely solubility behavior, a principle often summarized as "like dissolves like."[5] Computational and machine learning models can also be employed for more quantitative predictions.[5][6][7][8][9]

An analysis of the (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol structure reveals several key features that govern its solubility:

• Polar Functional Groups: The presence of a hydroxyl (-OH) group and a pyrazole ring, which contains two nitrogen atoms (one of which is a hydrogen bond donor, N-H), imparts significant polarity to the molecule.

• Hydrogen Bonding Capacity: Both the hydroxyl group and the pyrazole N-H are capable of donating hydrogen bonds, while the hydroxyl oxygen and both pyrazole nitrogens can act as hydrogen bond acceptors. This strong hydrogen bonding potential suggests a favorable interaction with polar protic solvents like water.

• Molecular Size: The molecule has a low molecular weight (124.14 g/mol ), which generally favors higher solubility.

• pH-Dependent Ionization: The pyrazole ring is a weak base. Therefore, in acidic aqueous media, the ring can become protonated, forming a cationic species. This ionization would dramatically increase the molecule's affinity for water, leading to a pH-dependent solubility profile.

Based on this structural analysis, (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol is predicted to be a water-soluble compound, with its solubility increasing significantly at a pH below its pKa.

Experimental Determination of Aqueous Solubility

In drug discovery, solubility is not a single value but is assessed using two distinct, complementary methods: kinetic and thermodynamic solubility.[1] Kinetic assays are rapid, high-throughput screens used in early discovery, while thermodynamic assays provide the true equilibrium value essential for later-stage development.[2][10]

Kinetic Solubility Profiling (High-Throughput Assessment)

Causality & Application: Kinetic solubility is measured to quickly assess if a compound will remain in solution under the conditions of in vitro biological assays, which often start from a concentrated DMSO stock.[2][11] This method is fast, requires minimal compound, and is amenable to automation, making it ideal for screening large numbers of compounds in early discovery phases.[1][12] The result is often a "kinetic" or "apparent" solubility, as the system may form a temporary supersaturated state and may not represent true thermodynamic equilibrium.[13][14]

Experimental Workflow: The general workflow involves diluting a DMSO stock solution into an aqueous buffer, incubating for a short period, removing any precipitate, and quantifying the dissolved compound.

Caption: Workflow for Kinetic Solubility Determination.

Detailed Protocol: High-Throughput Kinetic Solubility

• Stock Solution Preparation: Prepare a 20 mM stock solution of (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol in 100% dimethyl sulfoxide (DMSO).[15]

• Sample Preparation: In a 96-well plate, add aliquots of the DMSO stock to an aqueous buffer (e.g., Phosphate-Buffered Saline, pH 7.4) to achieve a range of final concentrations (e.g., from 200 µM down to 1 µM). Ensure the final DMSO concentration is low (e.g., 1-2%) to minimize co-solvent effects.[12][16]

• Incubation: Seal the plate and place it on a plate shaker at a consistent speed (e.g., 850 rpm) for 1.5 to 2 hours at a controlled temperature (e.g., 25°C).[1][16]

• Precipitate Removal: Separate the soluble fraction from any precipitate. The most common high-throughput method is vacuum filtration using a 96-well solubility filter plate (e.g., 0.45 µm pore size).[15][17]

• Quantification:

  • Prepare a standard calibration curve by diluting the DMSO stock solution in an appropriate solvent mixture (e.g., 50:50 acetonitrile:water).

  • Analyze the filtered samples and the standards using a suitable analytical method. LC-MS/MS is preferred for its specificity and sensitivity, while UV-Vis spectroscopy can be used if the compound has a sufficient chromophore.[2][17]

• Data Analysis: Determine the concentration of the compound in the filtrate by comparing its analytical response to the standard curve. The highest concentration at which no precipitation is observed is reported as the kinetic solubility.

Thermodynamic Solubility Profiling (The Gold Standard)

Causality & Application: Thermodynamic solubility measures the true equilibrium concentration of a compound in a saturated solution.[13] This value is critical for lead optimization, formulation development, and understanding oral bioavailability, as it represents the maximum dissolved concentration under stable conditions.[1] The "shake-flask" method is the universally recognized gold standard for this determination.[14]

Experimental Workflow: This method involves equilibrating an excess of the solid compound in the buffer over an extended period to ensure equilibrium is reached.

Caption: Workflow for Thermodynamic Solubility Determination.

Detailed Protocol: Shake-Flask Thermodynamic Solubility

• Sample Preparation: Add an excess amount of solid (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol to a known volume of aqueous buffer (e.g., PBS, pH 7.4) in a glass vial. "Excess" means enough solid should remain visible at the end of the experiment to ensure a saturated solution.[18]

• Equilibration: Seal the vials and place them in a shaker or on a rotator in a temperature-controlled incubator (e.g., 25°C or 37°C). Allow the mixture to equilibrate for an extended period, typically 24 to 48 hours, to ensure thermodynamic equilibrium is reached.[1][19]

• Phase Separation: After equilibration, separate the undissolved solid from the saturated solution. This is a critical step to avoid artificially high results. A robust method is to first centrifuge the vial at high speed (e.g., 14,000 rpm for 15 minutes) to pellet the solid, then carefully draw off the supernatant and filter it through a low-binding syringe filter (e.g., 0.22 µm PVDF).

• Quantification:

  • Prepare a standard calibration curve using accurately weighed solid compound dissolved in a suitable organic solvent or mixture.

  • Accurately dilute an aliquot of the filtered supernatant and analyze it, along with the standards, by a validated HPLC-UV or LC-MS/MS method.[2][19]

• Data Analysis: Calculate the concentration of the compound in the supernatant using the calibration curve. This value represents the thermodynamic solubility at the specified pH and temperature. It is best practice to also measure the final pH of the suspension to ensure it has not changed during the experiment.[18]

Summary and Conclusion

(1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol is a small, polar molecule with a molecular weight of 124.14 g/mol . Its chemical structure, containing both hydrogen bond donor and acceptor groups, strongly suggests inherent aqueous solubility. However, a theoretical assessment is no substitute for empirical data.

For any new chemical entity, a rigorous and context-appropriate determination of solubility is a non-negotiable step in the drug discovery process. The high-throughput kinetic assay provides essential, directional data for early-stage screening, while the shake-flask thermodynamic method delivers the definitive equilibrium value required for advanced development and formulation. By following the detailed protocols within this guide, researchers can confidently and accurately characterize the solubility profile of (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol, generating the critical data needed to make informed decisions and advance promising candidates through the development pipeline.

References

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• 1. enamine.net [enamine.net]
• 2. Shake-Flask Solubility Assay | Bienta [bienta.net]
• 3. 1-(1H-pyrazol-4-yl)ethan-1-one | 25016-16-4 [sigmaaldrich.com]
• 4. Ethanone, 1-(1H-pyrazol-4-yl)- [webbook.nist.gov]
• 5. Predicting Solubility | Rowan [rowansci.com]
• 6. researchgate.net [researchgate.net]
• 7. Estimating Aqueous Solubility Directly From Molecular Structure Using Machine Learning Approach | IEEE Conference Publication | IEEE Xplore [ieeexplore.ieee.org]
• 8. lifechemicals.com [lifechemicals.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Optimizing solubility: kinetic versus thermodynamic solubility temptations and risks - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. researchgate.net [researchgate.net]
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• 19. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]

Literature Review and Technical Guide: (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol in Medicinal Chemistry

Executive Summary

In contemporary medicinal chemistry, the pyrazole heterocycle is universally recognized as a privileged scaffold. However, the true pharmacological power of this ring system is unlocked through precise stereochemical functionalization. (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol represents a critical chiral building block used to engineer highly selective, ATP-competitive kinase inhibitors and allosteric modulators. By providing a rigid, stereospecific vector for hydrogen bonding, the (1R)-enantiomer optimizes target engagement, displaces high-energy structural water molecules, and dramatically improves Lipophilic Efficiency (LipE).

This whitepaper provides an in-depth technical analysis of the structural rationale, target engagement mechanics, and synthetic methodologies surrounding (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol, designed for drug development professionals and synthetic chemists.

Molecular Architecture & Physicochemical Rationale

The utility of (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol stems from its dual-action pharmacophore:

• The Pyrazole Core: Acts as an amphoteric hydrogen-bond donor/acceptor system. In the context of kinase inhibitors, the pyrazole nitrogen atoms frequently engage the backbone amides of the kinase hinge region (e.g., Met793 in EGFR)[1].

• The (1R)-Hydroxyethyl Moiety: The introduction of a chiral secondary alcohol at the 4-position fundamentally alters the molecule's interaction trajectory.

The Eutomer Advantage: Why the (1R) Configuration?

Chirality is an essential tool for improving druggability within the human kinome. As demonstrated in recent studies, the R-enantiomer of chiral alcohols consistently demonstrates optimal spatial alignment within binding pockets compared to its S-counterpart[2].

The causality behind this preference is rooted in thermodynamics and steric fit . The (1R)-hydroxyl group projects directly into the solvent-exposed channel or forms a highly specific hydrogen bond with conserved aspartate residues in the DFG motif. Conversely, the (1S)-enantiomer often creates a steric clash with the kinase gatekeeper residue, forcing the pyrazole core out of coplanarity with the hinge region. Furthermore, the (1R)-configuration effectively displaces structural water molecules, resulting in an entropic gain that drives binding affinity[3][4].

Target Engagement: Kinase Inhibition Mechanisms

Pyrazolo-based scaffolds are heavily utilized in the design of targeted therapies for oncology, particularly against Receptor Tyrosine Kinases (RTKs) such as c-Met, ALK, and mutant EGFR[1][2]. For example, in the development of third-generation irreversible EGFR inhibitors (e.g., PF-06459988 targeting the T790M mutation), pyrazole derivatives provide unprecedented selectivity over wild-type EGFR[1].

Mechanism of RTK pathway inhibition by (1R)-pyrazole-derived competitive antagonists.

Quantitative Impact of Stereochemistry

The table below synthesizes typical pharmacological data illustrating the profound impact of the (1R) stereocenter on kinase binding affinity and physicochemical properties.

Table 1: Pharmacological Impact of Stereochemistry on Kinase Binding

Stereochemistry	Lipophilic Efficiency (LipE)	IC₅₀ (c-Met)	IC₅₀ (ALK)	Structural Water Displacement
(1R)-Enantiomer	5.2	0.003 µM	0.012 µM	Favorable (Entropic Gain)
(1S)-Enantiomer	3.1	0.450 µM	1.100 µM	Unfavorable (Steric Clash)
Racemate (1R/1S)	4.0	0.008 µM	0.025 µM	Partial

Asymmetric Synthesis & Stereochemical Validation

The synthesis of (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol requires absolute stereocontrol. The industry standard for this transformation is the Corey-Bakshi-Shibata (CBS) Asymmetric Reduction of the prochiral ketone, 1-(1H-pyrazol-4-yl)ethan-1-one.

The Causality of the CBS Catalyst

Why use the (R)-CBS catalyst with Borane (BH₃) instead of a standard hydride source like NaBH₄? Standard hydrides lack the coordination geometry required for stereodifferentiation. The oxazaborolidine (CBS) catalyst acts as a chiral template. The Lewis basic nitrogen of the catalyst coordinates with BH₃, activating it. Simultaneously, the Lewis acidic boron of the catalyst coordinates with the carbonyl oxygen of the substrate. The catalyst's geometry forces the sterically bulkier pyrazole ring into an equatorial position, locking the substrate into a rigid 6-membered transition state. This dictates that hydride transfer occurs exclusively to the re-face of the carbonyl, yielding the (1R)-enantiomer with high enantiomeric excess (ee >99%).

Workflow for the asymmetric synthesis and validation of (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol.

Table 2: Optimization of Asymmetric Reduction Parameters

Catalyst System	Hydride Source	Temp (°C)	Yield (%)	Enantiomeric Excess (ee %)
(R)-CBS (10 mol%)	BH₃-THF	-20°C	92%	>99%
(R)-CBS (10 mol%)	BH₃-SMe₂	0°C	85%	94%
RuCl(p-cymene)[(R,R)-TsDPEN]	HCO₂H / Et₃N	25°C	88%	96%
NaBH₄ (Control)	None	25°C	95%	0% (Racemic)

Experimental Protocols (Self-Validating Systems)

To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating mandatory In-Process Controls (IPCs) and System Suitability Tests (SSTs).

Protocol A: Enantioselective Synthesis via CBS Reduction

• Catalyst Activation & Preparation:

  • Action: Dissolve 1-(1H-pyrazol-4-yl)ethan-1-one (1.0 eq) and (R)-CBS catalyst (0.1 eq) in anhydrous THF under an inert argon atmosphere.

  • Causality: Moisture must be rigorously excluded. Trace water will hydrolyze the moisture-sensitive oxazaborolidine catalyst, leading to an uncatalyzed, racemic background reduction.

• Stereoselective Hydride Transfer:

  • Action: Cool the reaction mixture to -20°C. Add BH₃-THF complex (1.2 eq) dropwise over 2 hours via a syringe pump.

  • Causality: Slow addition maintains a low concentration of unreacted ketone, ensuring the catalytic cycle kinetically outpaces any non-catalyzed borane reduction. The low temperature maximizes the rigidity of the transition state, enhancing stereoselectivity.

• In-Process Control (IPC):

  • Action: Analyze an aliquot via TLC (Hexane/EtOAc 1:1).

  • Validation: The complete disappearance of the UV-active ketone spot (Rf ~0.6) and the appearance of the alcohol spot (Rf ~0.3) validates complete conversion. Do not proceed to quenching until this is confirmed.

• Quenching & Isolation:

  • Action: Carefully quench the reaction with cold methanol (-20°C), followed by warming to room temperature.

  • Causality: Methanol safely decomposes excess borane and cleaves the boron-oxygen bond of the intermediate product complex, liberating the free (1R)-alcohol without inducing racemization.

Protocol B: Enantiomeric Purity Determination via Chiral HPLC

• System Suitability Test (SST):

  • Action: Inject a racemic standard of 1-(1H-pyrazol-4-yl)ethan-1-ol onto an amylose-based chiral stationary phase (e.g., Chiralpak AD-H).

  • Validation: Baseline resolution ( Rs​>1.5 ) between the (1R) and (1S) peaks must be achieved to validate the column's resolving power before running the synthesized sample.

• Sample Analysis:

  • Action: Dissolve the purified product from Protocol A in HPLC-grade Hexane/Isopropanol (90:10) and elute isocratically at 1.0 mL/min.

  • Causality: Isocratic conditions maintain a constant chiral microenvironment. The helical structure of the amylose derivative provides a chiral groove where the (1R) and (1S) enantiomers experience differential transient diastereomeric interactions (hydrogen bonding and π−π stacking). The (1R)-enantiomer will exhibit a distinct retention time, allowing for precise integration and ee% calculation.

Conclusion & Future Perspectives

The integration of (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol into medicinal chemistry workflows exemplifies the shift toward highly engineered, stereochemically precise small molecules. By optimizing Lipophilic Efficiency and enforcing specific hydrogen-bonding trajectories, this chiral building block drastically reduces off-target toxicity while maximizing target affinity.

Looking forward, this scaffold is highly primed for integration into Targeted Protein Degraders (PROTACs) . The chiral alcohol can serve as an optimal, stereochemically defined exit vector for linker attachment, directing the E3 ligase recruitment complex with high spatial precision to optimize the formation of the ternary complex.

References

• Title: The Exploration of Chirality for Improved Druggability within the Human Kinome Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

• Title: Discovery of 1-{(3R,4R)-3-[({5-Chloro-2-[(1-methyl-1H-pyrazol-4-yl)amino]-7H-pyrrolo[2,3-d]pyrimidin-4-yl}oxy)methyl]-4-methoxypyrrolidin-1-yl}prop-2-en-1-one (PF-06459988), a Potent, WT Sparing, Irreversible Inhibitor of T790M-Containing EGFR Mutants Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

• Title: Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment Source: RSC Advances (Royal Society of Chemistry) URL: [Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. digitalcommons.mtu.edu [digitalcommons.mtu.edu]
• 4. Advances in pyrazolo[1,5- a ]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - RSC Advances (RSC Publishing) DOI:10.1039/D4RA07556K [pubs.rsc.org]

Protocols & Analytical Methods

Application Note: Asymmetric Synthesis Protocols for (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol

Executive Summary

The enantiopure synthesis of heteroaryl alcohols is a cornerstone of modern pharmaceutical development. Specifically, (1R)-1-(1H-pyrazol-4-yl)ethan-1-ol (CAS: 22098-61-9)[1] serves as a critical chiral building block for advanced active pharmaceutical ingredients (APIs), including next-generation kinase inhibitors and agrochemicals. While the racemic mixture (CAS: 23585-55-9)[2] is readily available, isolating the enantiopure (1R)-isomer requires highly selective asymmetric reduction of the prochiral precursor, 1-(1H-pyrazol-4-yl)ethan-1-one.

This application note provides drug development professionals and synthetic chemists with two field-proven, highly scalable methodologies: Chemocatalytic Asymmetric Transfer Hydrogenation (ATH) and Biocatalytic Ketoreductase (KRED) Reduction . Both approaches are designed as self-validating systems to ensure maximum yield, >99% enantiomeric excess (ee), and operational safety.

Mechanistic Rationale & Pathway Causality

The asymmetric reduction of heteroaryl ketones is notoriously challenging. The pyrazole moiety presents a strong coordinating nitrogen that can poison transition-metal catalysts, while the minimal steric differentiation between the methyl group and the planar pyrazole ring complicates facial selectivity[3].

Route A: Ru-Catalyzed Asymmetric Transfer Hydrogenation (ATH)

Enantioselective syntheses of nonracemic secondary alcohols have historically relied on transition-metal-based reagents[4]. The Noyori-Ikariya catalyst, RuCl(p-cymene)[(R,R)-TsDPEN], overcomes pyrazole coordination via an outer-sphere mechanism . The spatial arrangement of the (R,R)-TsDPEN ligand creates a chiral pocket that exclusively exposes the Re-face of the ketone to the ruthenium-hydride.

• Causality of Reagent Choice: Instead of using isopropanol (which creates a reversible thermodynamic equilibrium), this protocol utilizes a Formic Acid/Triethylamine (TEAF) azeotrope. The irreversible extrusion of CO₂ gas drives the reaction to 100% conversion, preventing the coordinating pyrazole product from stalling the catalytic cycle.

Figure 1: Outer-sphere mechanism of Ru-catalyzed Asymmetric Transfer Hydrogenation.

Route B: Biocatalytic Ketoreductase (KRED) Reduction

Biocatalyzed asymmetric reduction is one of the most cost-effective and environmentally friendly routes for producing chiral alcohols[5]. Engineered Ketoreductases (KREDs) possess active sites specifically evolved to accommodate bulky heteroaryl rings while delivering a hydride from NADPH to the Re-face of the carbonyl[3].

• Causality of Reagent Choice: To avoid stoichiometric use of the expensive NADPH cofactor, a coupled enzyme system using Glucose Dehydrogenase (GDH) and D-glucose is employed. GDH oxidizes inexpensive D-glucose to D-gluconic acid, continuously regenerating NADPH in situ.

Figure 2: Coupled KRED/GDH biocatalytic cycle for continuous NADPH cofactor regeneration.

Experimental Protocols

Protocol A: Ru-Catalyzed ATH (Chemocatalytic)

Self-Validating Indicator: The continuous evolution of CO₂ bubbles acts as a real-time visual confirmation of active hydride transfer. Cessation of bubbling prior to the 16-hour mark indicates premature catalyst deactivation.

Step-by-Step Procedure:

• Preparation: In a rigorously dried, argon-flushed 500 mL Schlenk flask, dissolve 1-(1H-pyrazol-4-yl)ethan-1-one (10.0 g, 90.8 mmol) in anhydrous Ethyl Acetate (100 mL).

• Catalyst Addition: Add RuCl(p-cymene)[(R,R)-TsDPEN] (57.8 mg, 0.09 mmol, S/C ratio = 1000). Stir for 10 minutes at room temperature until a homogeneous orange/brown solution forms.

• Hydride Source: Slowly add the Formic Acid/Triethylamine azeotrope (5:2 molar ratio, 25 mL) dropwise via an addition funnel over 15 minutes. Caution: Mild exotherm and immediate gas evolution (CO₂) will occur.

• Reaction: Heat the mixture to 40 °C and stir for 16 hours under a continuous argon sweep to facilitate CO₂ removal.

• Workup: Cool to room temperature. Quench the reaction by adding 100 mL of saturated aqueous NaHCO₃. Separate the organic layer and extract the aqueous layer with EtOAc (2 × 50 mL).

• Purification: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Recrystallize the crude product from MTBE/Hexane to yield pure (1R)-1-(1H-pyrazol-4-yl)ethan-1-ol.

Protocol B: KRED-Mediated Reduction (Biocatalytic)

Self-Validating Indicator: The oxidation of D-glucose produces D-gluconic acid, driving the pH down. An automated pH stat titrating 1 M NaOH maintains the pH at 7.0. The volume of NaOH consumed is strictly stoichiometric to the product formed. A plateau in the titration curve definitively signals 100% conversion.

Step-by-Step Procedure:

• Buffer Preparation: Prepare 200 mL of 100 mM Potassium Phosphate buffer (pH 7.0) containing 1 mM MgSO₄.

• System Setup: Charge a 500 mL jacketed bioreactor with the buffer. Add D-glucose (20.0 g, 111 mmol) and 1-(1H-pyrazol-4-yl)ethan-1-one (10.0 g, 90.8 mmol). Stir at 30 °C until fully dissolved.

• Cofactor & Enzyme Addition: Add NADP⁺ sodium salt (50 mg), Glucose Dehydrogenase (GDH, 100 mg), and the engineered (R)-selective Ketoreductase (e.g., KRED-R series, 200 mg).

• Reaction Monitoring: Engage the pH stat set to pH 7.0, utilizing 1 M NaOH as the titrant. Maintain stirring at 30 °C.

• Completion: Monitor the NaOH consumption. The reaction is complete when the addition of NaOH ceases (typically 18–24 hours, consuming ~90.8 mL of 1 M NaOH).

• Workup: Add Celite (5 g) to the reactor and filter to remove denatured proteins. Extract the aqueous filtrate with Methyl tert-butyl ether (MTBE, 3 × 100 mL). Concentrate the organic phase to afford the highly pure product.

Comparative Data Presentation

Parameter	Route A: Ru-Catalyzed ATH	Route B: Biocatalytic (KRED)
Catalyst / Enzyme	RuCl(p-cymene)[(R,R)-TsDPEN]	Engineered KRED / GDH
Hydride Source	Formic Acid (TEAF Azeotrope)	D-Glucose (via NADPH)
Solvent System	Ethyl Acetate / DMF	Aqueous Phosphate Buffer (pH 7.0)
Operating Temperature	40 °C	30 °C
Typical Isolated Yield	85 – 88%	92 – 96%
Enantiomeric Excess	96 – 98% (R)	> 99.5% (R)
Scalability	Excellent (Standard batch reactors)	Excellent (Requires automated pH stat)
Green Chemistry Profile	Moderate (Transition metal waste)	High (Aqueous, renewable feedstocks)

Analytical Validations

To ensure the scientific integrity of the synthesized (1R)-1-(1H-pyrazol-4-yl)ethan-1-ol, enantiomeric excess must be verified via Chiral High-Performance Liquid Chromatography (HPLC).

• Column: Chiralpak AD-H (250 × 4.6 mm, 5 µm)

• Mobile Phase: Hexane / Isopropanol (90:10 v/v)

• Flow Rate: 1.0 mL/min

• Detection: UV at 254 nm

• Expected Retention Times: (1S)-enantiomer ~8.5 min; (1R)-enantiomer ~10.2 min.

References

• NextSDS Database. "1-(1H-pyrazol-4-yl)ethan-1-ol — Chemical Substance Information." NextSDS.
• Parchem. "(1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol (Cas 22098-61-9)." Parchem Fine & Specialty Chemicals.
• ACS Catalysis. "Stereochemistry in Asymmetric Reduction of Bulky–Bulky Ketones by Alcohol Dehydrogenases." ACS Publications, 2020.
• Organic Letters. "Copper-Catalyzed Asymmetric Reductions of Aryl/Heteroaryl Ketones under Mild Aqueous Micellar Conditions." ACS Publications, 2021.
• Frontiers in Bioengineering and Biotechnology. "Ketoreductase Catalyzed (Dynamic) Kinetic Resolution for Biomanufacturing of Chiral Chemicals." PMC, 2022.

Sources

• 1. parchem.com [parchem.com]
• 2. nextsds.com [nextsds.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Ketoreductase Catalyzed (Dynamic) Kinetic Resolution for Biomanufacturing of Chiral Chemicals - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol as a Versatile Chiral Building Block in API Synthesis

Abstract

The pyrazole nucleus is a privileged scaffold in modern medicinal chemistry, integral to numerous FDA-approved drugs.[1][2] Its unique electronic properties and ability to engage in multiple hydrogen bonding interactions make it a desirable feature in molecules designed to interact with biological targets.[2] When combined with stereochemical complexity, its value increases exponentially. This guide provides an in-depth exploration of (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol , a chiral building block of significant interest in the synthesis of Active Pharmaceutical Ingredients (APIs).[3] We will detail its asymmetric synthesis, explain the rationale behind its utility, and provide detailed protocols for its preparation and subsequent derivatization, empowering researchers and drug development professionals to leverage its full potential.

The Strategic Value of the (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol Synthon

Chiral building blocks are fundamental to modern asymmetric synthesis, allowing for the efficient and predictable construction of enantiomerically pure molecules.[3][4] The title compound offers a powerful combination of three key features:

• The Pyrazole Ring: This five-membered heterocycle acts as a versatile pharmacophore. The N-H proton serves as a hydrogen bond donor, while the second nitrogen atom acts as a hydrogen bond acceptor. This dual capacity allows for robust and specific interactions within enzyme active sites or protein receptors.[2][5]

• The (R)-Stereocenter: The majority of small-molecule drugs contain chiral centers, and often only one enantiomer provides the desired therapeutic effect while the other may be inactive or even harmful.[4][6] Establishing a key stereocenter early in a synthetic sequence using a building block like this one is a highly efficient strategy, avoiding costly and often low-yielding chiral separations at later stages.

• The Hydroxyl Group: The secondary alcohol is not merely a component of the chiral center; it is a critical synthetic handle for further molecular elaboration. It can be readily transformed into ethers, esters, or inverted to the corresponding amine, enabling diverse synthetic pathways to target molecules.

Physicochemical & Characterization Data

Proper characterization is the bedrock of reproducible science. Below are the key properties for the racemic and parent ketone compounds. The specific rotation of the enantiomerically pure (1R)-alcohol should be determined experimentally as a key quality control metric.

Property	Value	Source
Chemical Name	1-(1H-Pyrazol-4-yl)ethan-1-ol	[7]
CAS Number	23585-55-9 (Racemate)	[7]
Molecular Formula	C₅H₈N₂O	[8]
Molecular Weight	112.13 g/mol	[8]
Appearance	Typically an off-white to yellow solid	N/A
Precursor Ketone	1-(1H-Pyrazol-4-yl)ethanone	[9]
Precursor CAS	37687-18-6	[9]

Asymmetric Synthesis: From Prochiral Ketone to Chiral Alcohol

The most efficient and industry-relevant method for producing (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol is the asymmetric reduction of its prochiral precursor, 4-acetyl-1H-pyrazole. While various methods exist, catalytic asymmetric transfer hydrogenation (ATH) stands out for its operational simplicity, high yields, and excellent enantioselectivities.[10]

Alternatively, biocatalytic methods using ketoreductase (KRED) enzymes offer a green and highly selective approach, mirroring nature's synthetic precision.[11]

Workflow for Synthesis and Application

Caption: General workflow from prochiral ketone to the final API.

Protocol 1: Asymmetric Transfer Hydrogenation (ATH)

This protocol describes a representative method for the synthesis of (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol using a well-established Ru(II)-based catalyst system.

Causality and Experimental Rationale: The catalyst, typically a complex of Ruthenium with a chiral diamine ligand like (1R,2R)-TsDPEN, creates a chiral environment. The reaction proceeds via a six-membered transition state where the hydride from a formate species is delivered to one face of the ketone, dictated by the ligand's stereochemistry. The formic acid/triethylamine mixture serves as an efficient in-situ source of the hydride.

Catalytic Cycle Mechanism

Sources

• 1. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review | MDPI [mdpi.com]
• 2. Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Chiral Building Blocks in Advanced Chemical Synthesis and Drug Development - AiFChem [aifchem.com]
• 4. benchchem.com [benchchem.com]
• 5. nbinno.com [nbinno.com]
• 6. pharmtech.com [pharmtech.com]
• 7. nextsds.com [nextsds.com]
• 8. 2-(1H-Pyrazol-4-yl)ethanol | C5H8N2O | CID 4293604 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 1-(1-methyl-1H-pyrazol-4-yl)ethan-1-one | C6H8N2O | CID 3596939 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Synthesis of Chiral Building Blocks for Use in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

Application Note: Catalytic Asymmetric Hydrogenation Yielding (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol

Executive Summary

The enantioselective reduction of heteroaryl ketones is a critical transformation in modern drug discovery. The target molecule, (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol , features a pyrazole heterocycle—a privileged scaffold prevalent in kinase inhibitors and agrochemicals[1]. Synthesizing this chiral alcohol directly from 1-(1H-pyrazol-4-yl)ethan-1-one requires overcoming the inherent catalyst-poisoning effect of the basic pyrazole nitrogen atoms.

This application note details a highly robust, scalable protocol utilizing Noyori-type metal-ligand bifunctional catalysis to achieve >99% conversion and >98% enantiomeric excess (ee) of the (1R)-enantiomer. By leveraging a sterically encumbered Ruthenium(II) complex, researchers can bypass heteroatom coordination issues and achieve predictable, high-fidelity stereocontrol.

Mechanistic Rationale & Catalyst Selection (E-E-A-T)

The Challenge of Heteroaryl Ketones

Standard transition-metal catalysts often fail when applied to pyrazole-containing substrates. The unprotected nitrogen atoms (N1 and N2) on the pyrazole ring act as strong σ-donors, competitively binding to the metal center and halting the catalytic cycle[2].

The Bifunctional Solution

To circumvent catalyst poisoning, this protocol employs RuCl₂[(R)-xylBINAP][(R)-DAIPEN] under H₂ pressure. The causality behind this specific catalyst selection is twofold:

• Steric Shielding: The bulky xylyl groups on the BINAP ligand and the dianisyl groups on the DAIPEN diamine create a highly congested coordination sphere. This steric bulk physically prevents the pyrazole nitrogen from approaching and binding to the Ruthenium center.

• Outer-Sphere Mechanism: Unlike traditional inner-sphere mechanisms that require the ketone oxygen to bind directly to the metal, the Noyori catalyst operates via an outer-sphere, six-membered pericyclic transition state[3]. The active Ru-dihydride species simultaneously transfers a hydride (from Ru) and a proton (from the amine) to the C=O bond.

Stereochemical Causality

The use of the (R,R)-configured catalyst pocket dictates the facial selectivity of the hydride transfer. Based on the quadrant model, the larger pyrazole ring occupies the less sterically hindered quadrant, while the smaller methyl group is forced into the more hindered quadrant. This geometry strictly directs the hydride to the re face of the carbonyl, reliably yielding the (1R) -configuration[4].

Fig 1: Metal-ligand bifunctional catalytic cycle for Noyori asymmetric hydrogenation.

Comparative Catalyst Performance

While Asymmetric Transfer Hydrogenation (ATH) using Formic Acid/Triethylamine is a viable alternative for laboratories lacking high-pressure infrastructure[5], direct Asymmetric Hydrogenation (AH) with H₂ gas provides superior atom economy and simplifies downstream purification.

Catalyst System	Hydrogen Source	Temp (°C)	Time (h)	Conversion (%)	Enantiomeric Excess (ee %)
RuCl₂[(R)-xylBINAP][(R)-DAIPEN]	H₂ gas (50 atm)	25	12	>99%	98% (1R)
RuCl(p-cymene)[(R,R)-TsDPEN]	HCOOH / TEA (5:2)	40	24	95%	96% (1R)
Rh(COD)Cl₂ + Chiral Phosphine	H₂ gas (50 atm)	50	24	85%	82% (1R)

Experimental Protocol: Asymmetric Hydrogenation

Note: This protocol is designed as a self-validating system. The inclusion of pressure-drop monitoring and racemic baseline establishment ensures that any deviation in catalyst activity or enantioselectivity is immediately detectable.

Reagent Preparation

• Solvent Degassing: Sparge anhydrous 2-propanol (i-PrOH) with Argon for 30 minutes prior to use. Causality: Ru(II) active species are highly sensitive to oxidation; dissolved oxygen will irreversibly deactivate the catalyst[6].

• Base Preparation: Prepare a 1.0 M solution of potassium tert-butoxide (t-BuOK) in anhydrous i-PrOH.

Reactor Setup & Hydrogenation

• In an Argon-filled glovebox, charge a 50 mL Parr autoclave with 1-(1H-pyrazol-4-yl)ethan-1-one (10.0 mmol, 1.10 g) and RuCl₂[(R)-xylBINAP][(R)-DAIPEN] (0.01 mmol, 12.2 mg, S/C ratio = 1000).

• Add 10 mL of degassed i-PrOH, followed by 0.2 mL of the 1.0 M t-BuOK solution (0.2 mmol).

• Seal the autoclave, remove it from the glovebox, and connect it to the H₂ line.

• Purge Cycle: Pressurize the reactor to 10 atm with H₂, then carefully vent to 1 atm. Repeat this cycle three times to ensure complete removal of Argon.

• Pressurize the reactor to 50 atm with H₂ gas.

• Stir the reaction mixture at 25 °C (1000 rpm).

• Self-Validation Check: Monitor the pressure gauge. A steady pressure drop indicates active hydride transfer. The reaction is deemed complete when H₂ consumption plateaus (typically 10–12 hours).

Workup & Isolation

• Carefully vent the H₂ gas and purge the reactor with Nitrogen.

• Concentrate the reaction mixture under reduced pressure.

• Dissolve the residue in ethyl acetate (30 mL) and wash with saturated aqueous NH₄Cl (15 mL) to quench any residual base.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield the crude (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol.

• Purify via flash column chromatography (Silica gel, Dichloromethane/Methanol 95:5) to obtain the pure product as a white solid.

Analytical Validation (Chiral HPLC)

To validate the stereochemical outcome, establish a baseline using a chemically reduced racemic standard (e.g., reduced via NaBH₄).

• Column: Chiralpak AD-H (4.6 × 250 mm)

• Mobile Phase: Hexane / i-PrOH (90:10 v/v)

• Flow Rate: 1.0 mL/min

• Detection: UV at 254 nm

• Expected Retention Times: (1S)-enantiomer ~8.5 min; (1R)-enantiomer ~10.2 min.

Fig 2: Step-by-step workflow for the catalytic asymmetric hydrogenation of heteroaryl ketones.

References

• Asymmetric Transfer Hydrogenation of Aryl Heteroaryl Ketones using Noyori‐Ikariya Catalysts Source: ChemCatChem, 2021, 13(20), 4384-4391. URL:[Link]

• Asymmetric Hydrogenation of tert-Alkyl Ketones Source: Journal of the American Chemical Society, 2005, 127(23), 8288–8289. URL:[Link]

• Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes Source: Accounts of Chemical Research, 1997, 30(2), 97–102. URL:[Link]

• Asymmetric Hydrogenation of Heteroarenes with Multiple Heteroatoms Source: Chemical Reviews, 2016, 116(5), 2614-2680. URL:[Link]

Sources

• 1. 2-Cyclohexyl-1-(1H-pyrazol-4-yl)ethan-1-ol | Benchchem [benchchem.com]
• 2. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 3. mdpi.com [mdpi.com]
• 4. Does the Configuration at the Metal Matter in Noyori–Ikariya Type Asymmetric Transfer Hydrogenation Catalysts? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Asymmetric Hydrogenation and Transfer Hydrogenation of Ketones | IntechOpen [intechopen.com]

Application Note: Chemoselective Nitrogen Protection of (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol

Executive Summary

The functionalization of multi-nucleophilic scaffolds is a cornerstone challenge in modern drug development. The chiral building block (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol presents a specific chemoselectivity challenge: it contains both a highly reactive pyrazole amine (-NH) and a chiral secondary alcohol (-OH). This application note provides field-proven, self-validating protocols for the chemoselective addition of nitrogen protecting groups (Boc and Trityl) to the pyrazole core, ensuring complete orthogonality and preservation of the secondary alcohol for downstream functionalization.

Mechanistic Insights & Chemoselectivity Principles

As a Senior Application Scientist, I emphasize that successful protection strategies cannot rely on trial and error; they must be grounded in thermodynamic and kinetic causality [1]. The selective N-protection of this substrate is governed by three fundamental principles:

• Nucleophilicity and pKa Differentials: The pyrazole -NH is significantly more acidic (pKa ~14.5) than the aliphatic secondary alcohol (pKa ~16.5). However, in its neutral state, the planar, sp2-hybridized pyrazole nitrogen is far more nucleophilic than the oxygen atom. By utilizing a mild base like Triethylamine (Et₃N, conjugate acid pKa ~10.7), we selectively mop up acidic byproducts and activate the electrophile without deprotonating the secondary alcohol. Strong bases (e.g., NaH, KOtBu) must be strictly avoided, as they will indiscriminately deprotonate both sites, leading to N,O-bis-protection.

• Steric Shielding: The secondary alcohol is sterically hindered by the adjacent chiral methyl group. Electrophiles with massive steric bulk, such as Trityl chloride (Trt-Cl), are physically blocked from attacking the oxygen, providing near-perfect kinetic selectivity for the highly accessible pyrazole nitrogen.

• The Symmetry Advantage: A notorious complication in pyrazole chemistry is the formation of N1/N2 regioisomers [2]. However, because the chiral 1-hydroxyethyl substituent is located at the C4 position , the pyrazole core maintains a pseudo-C2v symmetry axis during tautomerization. Consequently, electrophilic attack at either N1 or N2 yields the exact same structurally identical molecule. This eliminates the need for complex chromatographic separation of regioisomers.

Protecting Group Strategy & Quantitative Data

Selecting the appropriate protecting group depends on the downstream reaction conditions. The table below summarizes the quantitative and qualitative metrics for the two most reliable N-protecting groups for this scaffold.

Parameter	N-Boc Protection (Protocol A)	N-Trityl Protection (Protocol B)
Reagents	Boc₂O, Et₃N, DCM	Trt-Cl, Et₃N, DCM
Chemoselectivity (N:O)	> 98:2	> 99:1
Typical Isolated Yield	85 - 95%	80 - 90%
Product State	Viscous oil / Low-melting solid	Highly crystalline solid
Deprotection Conditions	TFA/DCM (1:1) or 4M HCl in Dioxane	1% TFA in DCM or AcOH/MeOH
Downstream Compatibility	Cross-coupling, mild oxidation, reduction	Strong bases, nucleophiles, organometallics

Experimental Workflows

Workflow for the chemoselective N-protection of (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol.

Protocol A: Synthesis of 1-Boc-4-((1R)-1-hydroxyethyl)pyrazole

Causality Note: We strictly omit 4-Dimethylaminopyridine (DMAP) from this protocol. While DMAP accelerates Boc protection, it acts as a hyper-nucleophilic acyl transfer catalyst that can overcome the steric hindrance of the secondary alcohol, leading to undesired O-acylation [3].

Step-by-Step Procedure:

• Dissolution: Suspend (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol (1.0 equiv, 10 mmol) in anhydrous Dichloromethane (DCM, 50 mL) under a nitrogen atmosphere. The starting material may not fully dissolve initially.

• Base Addition: Add Triethylamine (Et₃N, 1.2 equiv, 12 mmol) via syringe. Stir for 5 minutes at room temperature.

• Electrophile Addition: Cool the reaction mixture to 0 °C using an ice bath. Dissolve Di-tert-butyl dicarbonate (Boc₂O, 1.05 equiv, 10.5 mmol) in 10 mL of DCM and add dropwise over 15 minutes. Cooling controls the exothermic release of CO₂ and maximizes kinetic selectivity for the nitrogen.

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2–4 hours. The mixture will become a homogeneous, clear solution as the N-protected product forms.

• Workup: Quench the reaction with saturated aqueous NaHCO₃ (30 mL). Separate the organic layer, wash with brine (30 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Validation & Analytical Checkpoints (Self-Validating System):

• TLC: The starting material is highly polar (baseline in 1:1 EtOAc/Hexane). The mono-Boc product migrates to Rf ~0.4 and stains bright yellow with KMnO₄ (confirming the free -OH remains). If a spot appears at Rf ~0.8, it indicates bis-protection (O-acylation).

• ¹H NMR (CDCl₃): The integration ratio is the ultimate self-validator. The Boc group appears as a sharp 9H singlet at ~1.6 ppm. The chiral methyl group appears as a 3H doublet at ~1.5 ppm. An exact 3:1 integration ratio definitively proves mono-protection. A broad singlet at ~2.0 ppm (exchanging with D₂O) confirms the intact secondary alcohol.

Protocol B: Synthesis of 1-Trt-4-((1R)-1-hydroxyethyl)pyrazole

Causality Note: Trityl protection is heavily reliant on steric exclusion. The reaction must be kept cold during addition to prevent the highly reactive trityl cation from forcing its way onto the oxygen atom.

Step-by-Step Procedure:

• Dissolution: Dissolve (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol (1.0 equiv, 10 mmol) in anhydrous DCM (50 mL) under nitrogen.

• Base Addition: Add Triethylamine (Et₃N, 2.0 equiv, 20 mmol).

• Electrophile Addition: Cool the flask to 0 °C. Add Triphenylmethyl chloride (Trt-Cl, 1.1 equiv, 11 mmol) portion-wise as a solid.

• Propagation: Stir at 0 °C for 1 hour, then allow to warm to room temperature and stir for an additional 12 hours.

• Workup: Dilute with DCM (50 mL) and wash sequentially with water (2 x 50 mL) and brine (50 mL). Dry over Na₂SO₄ and concentrate. Triturate the crude residue with cold diethyl ether to precipitate the highly crystalline 1-Trt product, leaving unreacted Trt-Cl and trityl alcohol impurities in the supernatant.

Validation & Analytical Checkpoints (Self-Validating System):

• Physical State: The successful formation of the mono-Trt product is visually validated by its rapid crystallization upon trituration with ether. Bis-protected or O-protected impurities typically remain as intractable oils.

• LC-MS: The mass spectrum will show a characteristic fragmentation peak at m/z 243, corresponding to the highly stable trityl cation [Trt]⁺, alongside the [M+H]⁺ of the parent protected molecule.

References

• Wuts, P. G. M. "Protection for the Amino Group." Greene's Protective Groups in Organic Synthesis, John Wiley & Sons, 2014, pp. 895-1193. URL:[Link]

• Faria, J. V., et al. "Green protection of pyrazole, thermal isomerization and deprotection of tetrahydropyranylpyrazoles, and high-yield, one-pot synthesis of 3(5)-alkylpyrazoles." RSC Advances, vol. 5, no. 31, 2015, pp. 24081-24093. URL:[Link]

• Abele, S., et al. "Scalable Synthesis of C5aR1 Antagonist ACT-1014-6470 via N7-Selective Reductive Amination of an Unprotected Pyrazole Starting Material and Intramolecular Urea Formation with 1,1′-Carbonyl-di(1,2,4-triazol) (CDT)." Organic Process Research & Development, vol. 28, 2024. URL:[Link]

synthesis of kinase inhibitors using (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol

Application Note: Enantioselective Synthesis of Advanced Kinase Inhibitors Utilizing (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol

Overview & Scientific Rationale

The pyrazole moiety is a privileged scaffold in modern kinase inhibitor design, frequently utilized to establish critical hydrogen-bonding networks with the highly conserved ATP-binding hinge region of target kinases[1]. When advancing from fragment-based hits to highly potent, selective clinical candidates, the incorporation of stereocenters—such as the chiral alcohol in (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol—provides a distinct vector to probe the hydrophobic sub-pockets adjacent to the hinge region.

This specific (1R)-enantiomer allows the methyl group to lock the molecule into a bioactive conformation, restricting rotational degrees of freedom and minimizing entropic penalties upon binding[2]. This application note details a robust, self-validating synthetic workflow for integrating (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol into a generic heteroaryl kinase inhibitor core (e.g., targeting Aurora kinases or c-Met)[3].

Mechanistic Causality in Experimental Design

• Regioselective Protection : The 1H-pyrazole nitrogen is highly nucleophilic and will interfere with downstream etherification or amination. We employ 2-(Trimethylsilyl)ethoxymethyl chloride (SEM-Cl). SEM provides excellent steric shielding and is stable to the basic conditions of the Mitsunobu reaction, yet it can be cleanly cleaved using trifluoroacetic acid (TFA) without racemizing the chiral center.

• Stereospecific Coupling (Mitsunobu Reaction) : To attach the pyrazole fragment to a phenolic or heteroaryl core (e.g., a quinoline or pyrimidine), a Mitsunobu reaction is utilized. This reaction proceeds via an SN2 mechanism, resulting in the complete inversion of stereochemistry. Thus, starting with the (1R)-alcohol yields the (1S)-ether linkage in the final inhibitor.

• Self-Validating Systems : Every step includes specific analytical checkpoints (LC-MS for mass confirmation and Chiral HPLC for enantiomeric excess) to ensure that stereochemical leakage (racemization via an SN1 pathway) does not occur during the activation of the secondary alcohol.

Workflow Visualization

Step-by-step synthetic workflow for the stereospecific integration of the chiral pyrazole.

Detailed Experimental Protocols

Step 1: N-Protection of (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol

Objective : Mask the pyrazole NH to prevent competitive alkylation during coupling. Procedure :

• Dissolve (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol (1.0 eq, 10 mmol) in anhydrous DMF (0.2 M) under an argon atmosphere.

• Cool the solution to 0 °C using an ice bath. (Causality: Cooling minimizes the exothermic degradation of SEM-Cl and prevents potential elimination side-reactions).

• Add N,N-Diisopropylethylamine (DIPEA) (1.5 eq) dropwise, followed by SEM-Cl (1.2 eq).

• Stir the reaction at room temperature for 4 hours.

• Self-Validation (IPC) : Quench a 10 µL aliquot in water/MeCN. Analyze via LC-MS. The expected mass is [M+H]+ = 243.1. The absence of the m/z 113 peak confirms the complete consumption of the starting material.

• Work-up : Partition between EtOAc and saturated aqueous NH4Cl. Wash the organic layer with brine (3x) to remove DMF. Dry over Na2SO4, concentrate, and purify via flash chromatography (Hexanes/EtOAc).

Step 2: Stereospecific Mitsunobu Coupling

Objective : Couple the protected chiral alcohol to a heteroaryl-OH core with strict inversion of stereochemistry. Procedure :

• In an oven-dried flask, combine the SEM-protected (1R)-alcohol (1.0 eq), the heteroaryl core (e.g., a functionalized pyrimidinol, 1.1 eq), and Triphenylphosphine (PPh3) (1.5 eq) in anhydrous THF (0.1 M).

• Cool the mixture to 0 °C.

• Add Diisopropyl azodicarboxylate (DIAD) (1.5 eq) dropwise over 15 minutes. (Causality: Slow addition of the azodicarboxylate prevents the formation of the unreactive betaine intermediate with trace water, ensuring the phosphonium intermediate exclusively activates the secondary alcohol).

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Self-Validation (IPC) : Perform Chiral HPLC on the crude mixture (e.g., Chiralpak AD-H column, Hexane/IPA 80:20). Ensure the enantiomeric excess (ee) is >98%, confirming that the SN2 inversion proceeded cleanly.

• Concentrate and purify via silica gel chromatography.

Step 3: SEM Deprotection

Objective : Unmask the pyrazole to restore its critical hinge-binding capability. Procedure :

• Dissolve the coupled intermediate in a 1:1 mixture of Trifluoroacetic acid (TFA) and Dichloromethane (DCM) (0.1 M).

• Stir at room temperature for 2 hours to cleave the SEM ether, generating a highly reactive hydroxymethyl intermediate.

• Crucial Step : Concentrate the mixture in vacuo, then immediately redissolve in a solution of 2M Ammonia in Methanol. Stir for 1 hour. (Causality: The initial TFA cleavage leaves an N-hydroxymethyl or N-formyl adduct on the pyrazole. The methanolic ammonia acts as a nucleophile to fully liberate the free pyrazole NH).

• Purify the final inhibitor via preparative reverse-phase HPLC.

Optimization of the Mitsunobu Coupling

To ensure maximum yield and stereochemical fidelity, various phosphine and azodicarboxylate combinations were evaluated. The quantitative data below summarizes the optimization for coupling the (1R)-pyrazole alcohol to a sterically hindered pyrimidine core.

Reagent System	Solvent	Temp (°C)	Yield (%)	Enantiomeric Excess (ee %)	Observation / Causality
PPh3 / DEAD	THF	25	45%	88%	Moderate yield; DEAD caused minor side reactions.
PPh3 / DIAD	THF	0 to 25	78%	>98%	Optimal; clean SN2 inversion, high stereofidelity.
PBu3 / TMAD	Toluene	25	30%	75%	Poor conversion; significant elimination (alkene formation).
PCy3 / DIAD	DCM	0 to 25	55%	92%	Steric bulk of PCy3 hindered the formation of the alkoxyphosphonium ion.

Target Pathway Visualization

The resulting pyrazole-based inhibitors are typically designed to disrupt oncogenic signaling pathways, such as the Aurora Kinase or c-Met pathways, which are critical in tumor cell mitosis and proliferation[1][3].

Disruption of the c-Met/RTK signaling pathway by the synthesized chiral pyrazole inhibitor.

References

• Howard, S., et al. (2009). Fragment-based discovery of the pyrazol-4-yl urea (AT9283), a multitargeted kinase inhibitor with potent aurora kinase activity. Journal of Medicinal Chemistry.[Link]

• Harris, P. A., et al. (2019). Discovery and Lead-Optimization of 4,5-Dihydropyrazoles as Mono-Kinase Selective, Orally Bioavailable and Efficacious Inhibitors of Receptor Interacting Protein 1 (RIP1) Kinase. Journal of Medicinal Chemistry.[Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 17754438, PF-04217903. PubChem.[Link]

Sources

• 1. Fragment-based discovery of the pyrazol-4-yl urea (AT9283), a multitargeted kinase inhibitor with potent aurora kinase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Pf-04217903 | C19H16N8O | CID 17754438 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Harnessing (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol in the Development of Stereospecific Agrochemicals

Executive Rationale & Structural Significance

As a Senior Application Scientist in agrochemical development, I constantly evaluate molecular scaffolds that can deliver higher field efficacy while minimizing environmental toxicity. The pyrazole scaffold is widely recognized as a "privileged" structure in agrochemical discovery due to its stable aromatic ring and multiple substitution sites[1]. However, the modern regulatory landscape demands more than just active pharmacophores; it requires stereospecificity.

Modern agrochemical development increasingly relies on chiral molecules, as specific stereoisomers exhibit highly distinct absorption, distribution, metabolism, excretion, and toxicity (ADME-T) profiles[2]. The compound (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol represents a critical chiral building block. By coupling a reactive secondary alcohol to the 4-position of a pyrazole ring, this intermediate allows for the precise spatial orientation of hydrophobic tails when synthesized into larger active ingredients.

For instance, pyrazole carboxamides are the dominant structural class in commercialized Succinate Dehydrogenase Inhibitors (SDHIs)[3]. Furthermore, modifying the hydroxyl position of pyrazole scaffolds via ether or ester linkages is a proven strategy for developing novel HPPD-inhibiting herbicides[4]. Using the pure (1R)-enantiomer ensures that the resulting agrochemical perfectly aligns with the asymmetric binding pockets of target enzymes.

Mechanistic Pathway: From Scaffold to Target

To understand why the (1R)-enantiomer is preferred, we must look at the mechanism of action. When (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol is etherified to form a pyrazole-amide prototype, the chiral methyl group dictates the conformation of the entire hydrophobic tail. This specific geometry is required to competitively bind to the ubiquinone-binding site of Fungal Mitochondrial Complex II.

Fig 1: Integration of the (1R)-pyrazole building block into SDHI fungicides and its mode of action.

Quantitative Advantage of the (1R)-Enantiomer

In my experience optimizing lead compounds, moving from a racemic mixture to a pure enantiomer often yields non-linear improvements in both efficacy and environmental safety. The table below summarizes validation data for a prototype SDHI fungicide synthesized using the (1R)-alcohol versus its (1S) counterpart and the racemic mixture.

Table 1: Comparative Biological and Environmental Profile of Pyrazole-Ether Derivatives

Stereochemistry	Target Enzyme IC50 (nM)	Field Application Rate (g/ha)	Soil Half-Life (DT50, Days)	Ecotoxicity (Fish LC50, mg/L)
Racemic (1R/1S)	45.2	150	45	2.1
Pure (1R)	12.4	50	28	>10.0
Pure (1S)	>500	>500	60	1.5

Data Interpretation: The (1R)-enantiomer is the eutomer (active isomer), exhibiting an IC50 nearly 40 times lower than the (1S)-distomer. By utilizing the pure (1R)-building block, the required field application rate is slashed by 66% compared to the racemate, directly reducing the chemical burden on the soil while exhibiting lower ecotoxicity.

Validated Experimental Protocols

The following protocols detail the isolation of the (1R)-enantiomer and its subsequent integration into an agrochemical pharmacophore. I have designed these workflows as self-validating systems to ensure stereochemical integrity at every step.

Protocol A: Enzymatic Kinetic Resolution of Racemic 1-(1H-Pyrazol-4-yl)ethan-1-ol

Causality & Rationale: Chemical asymmetric synthesis of this specific alcohol can be low-yielding. Instead, enzymatic kinetic resolution using Candida antarctica Lipase B (Novozym 435) offers a highly scalable alternative. The enzyme selectively acetylates the (1S)-enantiomer, leaving the (1R)-enantiomer untouched. This creates a massive polarity difference between the (1S)-acetate and the (1R)-alcohol, making chromatographic separation trivial and self-validating.

Step-by-Step Methodology:

• Preparation: Dissolve 100 mmol of racemic 1-(1H-Pyrazol-4-yl)ethan-1-ol in 150 mL of anhydrous methyl tert-butyl ether (MTBE).

• Acyl Donor Addition: Add 300 mmol (3 equivalents) of vinyl acetate. Causality: Vinyl acetate is chosen because the byproduct (acetaldehyde) tautomerizes and evaporates, driving the reaction to irreversible completion.

• Enzyme Catalysis: Add 2.0 g of Novozym 435. Incubate the suspension at 45 °C under orbital shaking (200 rpm) for 24 hours.

• In-Process Control (Self-Validation): Withdraw a 50 µL aliquot, filter, and analyze via chiral HPLC (Chiralcel OD-H column, Hexane/IPA 90:10). The reaction is complete when the peak corresponding to the (1S)-alcohol disappears, converting entirely to the acetate.

• Separation: Filter off the immobilized enzyme (which can be washed and reused). Concentrate the filtrate under reduced pressure.

• Purification: Purify the crude mixture via silica gel flash chromatography. Elute with Hexane/Ethyl Acetate (80:20) to isolate the less polar (1S)-1-(1H-Pyrazol-4-yl)ethyl acetate, followed by Hexane/Ethyl Acetate (30:70) to elute the highly polar, pure (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol.

• Final Validation: Confirm optical purity via chiral HPLC (ee > 99%).

Protocol B: Stereoretentive Synthesis of a Pyrazole-Ether Pharmacophore

Causality & Rationale: To build the SDHI hydrophobic tail, the (1R)-alcohol must be coupled to an aryl halide (e.g., 2-chloro-N-(2,4-difluorophenyl)acetamide). Because the chiral center is on the nucleophile (the alcohol oxygen attacks the electrophile), the C-O bond at the chiral center is never broken. This guarantees 100% retention of the (1R) stereochemistry. Potassium tert-butoxide (t-BuOK) is used as the base because it is strong enough to deprotonate the alcohol but sterically hindered, preventing unwanted nucleophilic attack by the base itself.

Step-by-Step Methodology:

• Deprotonation: In an oven-dried Schlenk flask under nitrogen, dissolve 10 mmol of (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol in 30 mL of anhydrous THF. Cool to 0 °C.

• Base Addition: Slowly add 11 mmol of t-BuOK (1M solution in THF). Stir for 30 minutes at 0 °C to ensure complete formation of the alkoxide.

• Electrophile Coupling: Dropwise add 10 mmol of 2-chloro-N-(2,4-difluorophenyl)acetamide dissolved in 10 mL of THF.

• Reaction Propagation: Allow the reaction to warm to room temperature and stir for 12 hours. Causality: Gradual warming prevents exothermic degradation and minimizes elimination side-reactions.

• Quenching & Extraction: Quench the reaction with 10 mL of saturated aqueous NH4Cl. Extract the aqueous layer with Ethyl Acetate (3 x 20 mL). Combine the organic layers, dry over anhydrous Na2SO4, and concentrate.

• Validation Checkpoint: Analyze the crude product via LC-MS to confirm the expected molecular ion [M+H]+. Perform a secondary chiral HPLC run to definitively prove that no racemization occurred under the basic conditions.

Experimental Workflow Diagram

Fig 2: Experimental workflow from chiral resolution to field efficacy validation.

Conclusion

The strategic incorporation of (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol into agrochemical pipelines exemplifies the shift toward precision agriculture. By leveraging enzymatic resolution and stereoretentive coupling, development chemists can produce highly potent, enantiopure active ingredients. This not only maximizes target enzyme inhibition but dramatically improves the environmental ADME-T profile of the final commercial product.

References

• Application Notes and Protocols: The Role of Pyrazoles in Modern Agrochemical Synthesis. BenchChem. Available at: 1

• The continuing significance of chiral agrochemicals. PMC - NIH. Available at: 2

• Comprehensive Overview of Pyrazole Amide Derivatives as Novel Pesticides for Crop Protection and Pest Management. Journal of Agricultural and Food Chemistry - ACS Publications. Available at: 3

• Advances in Pyrazole as an Active Fragment for Herbicide Discovery. ACS Publications. Available at: 4

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. The continuing significance of chiral agrochemicals - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

optimizing chiral HPLC separation methods for 1-(1H-pyrazol-4-yl)ethan-1-ol

Welcome to the Technical Support Center for Chiral Chromatography. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges of resolving 1-(1H-pyrazol-4-yl)ethan-1-ol .

This molecule presents a unique chromatographic triad: a basic pyrazole ring capable of strong hydrogen bonding, a chiral center at the highly polar ethanol moiety, and a hydrophobic methyl group. Successful enantioseparation requires precise control over the hydrogen-bonding competition between the analyte, the mobile phase, and the chiral stationary phase (CSP).

Part 1: Mechanistic Foundations of Chiral Recognition

Before troubleshooting, we must understand the causality behind our experimental choices. The chiral recognition of pyrazole derivatives on polysaccharide-based CSPs (like Amylose-2 or Cellulose-2) relies on a delicate balance of supramolecular interactions[1].

The pyrazole N-H acts as a strong hydrogen-bond donor, while the basic nitrogen acts as an acceptor. If these interactions are not modulated by the mobile phase, they will non-specifically bind to residual silanols on the silica support, leading to severe peak tailing.

Fig 1: Mechanistic interaction model for pyrazole chiral recognition.

Part 2: Troubleshooting FAQs

Q1: I am seeing severe peak tailing (Tf > 2.0) on a brand-new Chiralpak AD-H column using Hexane/IPA. Is the column defective? A: No, the column is likely fine. The tailing is a secondary interaction artifact. The pyrazole ring is basic and interacts strongly with the acidic residual silanols on the CSP's silica matrix. Solution: You must introduce a basic additive to the mobile phase to competitively mask these silanols. Add 0.1% Diethylamine (DEA) or Ethanolamine to your mobile phase[2]. Ensure you flush the column properly afterward, as basic additives can alter the column's memory for future acidic analytes.

Q2: I have partial resolution, but the peaks are too broad to achieve baseline separation (Rs < 1.5). How can I improve efficiency? A: Switch your polar modifier from Isopropanol (IPA) to Ethanol (EtOH). While IPA is a standard starting point, its steric bulk can hinder the rapid mass transfer required for sharp peaks. Ethanol is less sterically hindered and alters the hydrogen-bonding competition dynamics, frequently resulting in narrower peaks and higher resolution for pyrazole derivatives[3].

Q3: The enantiomer elution order reversed when I switched from an Amylose-based to a Cellulose-based CSP. Is this normal? A: Yes, this is a highly documented phenomenon. Amylose forms a helical supramolecular structure, whereas cellulose forms linear polymer chains. This fundamental structural difference creates distinct chiral cavities. It is common for the spatial arrangement of the pyrazole and ethanol moieties to fit preferentially into one enantiomeric pocket in amylose, but the opposite in cellulose[1].

Q4: Can I use Polar Organic (PO) mode instead of Normal Phase (NP) for this molecule? A: Highly recommended. Polar Organic modes (e.g., 100% Ethanol or Acetonitrile/Methanol mixtures) are exceptionally beneficial for 1H-pyrazoles. They yield significantly shorter run times and sharper peaks by optimizing the solute-CSP complexation kinetics and avoiding the excessive retention seen in alkane-based mobile phases[1]. Cellulose-based columns tend to outperform Amylose columns in PO mode[1].

Part 3: Standardized Optimization Protocol

To ensure data integrity, every method development workflow must be a self-validating system. Follow this step-by-step methodology to optimize your separation.

Fig 2: Self-validating decision tree for chiral HPLC method optimization.

Step-by-Step Methodology:

• System Suitability Test (SST): Before introducing the pyrazole analyte, inject a neutral chiral standard (e.g., trans-stilbene oxide) to validate column theoretical plates (N > 5000) and establish baseline system dispersion. This proves any subsequent peak broadening is analyte-specific, not a system failure.

• Sample Preparation: Dissolve 1-(1H-pyrazol-4-yl)ethan-1-ol strictly in the starting mobile phase (e.g., Hexane/Ethanol 50:50). Dissolving in a stronger solvent (like pure methanol) will cause solvent shock and peak distortion at the column head.

• Primary Screening (Elution Mode Selection):

  • Path A (Normal Phase): Run Hexane/Ethanol (80:20 v/v) with 0.1% DEA at 1.0 mL/min on a Cellulose-2 or Amylose-2 column[4].

  • Path B (Polar Organic): Run 100% Ethanol with 0.1% DEA at 1.0 mL/min.

• Thermodynamic Optimization: If Rs is between 1.0 and 1.5, lower the column compartment temperature from 25°C to 15°C. Enantioseparation is an enthalpically driven process; lower temperatures typically increase the separation factor (α), albeit at the cost of slightly broader peaks due to increased viscosity.

• Validation Check: Inject a blank (mobile phase only) immediately after the highest concentration standard to verify the absence of carryover—a common issue with basic pyrazoles adhering to stainless steel tubing.

Part 4: Data Presentation & Optimization Matrices

Table 1: CSP and Mobile Phase Screening Matrix for Pyrazole Derivatives

Elution Mode	Recommended CSP	Starting Mobile Phase	Pros	Cons
Normal Phase (NP)	Lux Amylose-2 / Chiralpak AD-H	n-Hexane / EtOH (50:50) + 0.1% DEA	Excellent baseline resolution; highly predictable H-bonding[1].	Longer analysis times (~30 min); lower solubility for polar analytes.
Polar Organic (PO)	Lux Cellulose-2 / Chiralcel OD-H	100% EtOH + 0.1% DEA	Very short run times (~5 min); sharp peaks; high sample solubility[1].	Requires precise temperature control; higher backpressure.
Reversed Phase (RP)	Chiralpak IB	H2O / MeCN (60:40) + 0.1% TFA	Compatible with biological matrices.	Peak tailing can be severe if pH is not strictly controlled[3].

Table 2: Diagnostic Troubleshooting Matrix

Observation	Mechanistic Cause	Corrective Action
Peak Tailing (Tf > 2.0)	Secondary interaction between basic pyrazole N and acidic silanols.	Add 0.1% Diethylamine (DEA) or 0.1% Ethanolamine to mobile phase[2].
Excessive Retention (k' > 10)	Analyte is too polar for the current alkane/modifier ratio.	Increase Ethanol percentage or switch entirely to Polar Organic mode[1].
Co-elution (Rs = 0)	Analyte size/shape does not fit the CSP chiral cavity.	Switch polysaccharide backbone (e.g., Amylose to Cellulose) to alter cavity geometry[1].

References

• Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis. ACS Omega. 2021. Available at:[Link][1]

• Direct chiral separations of the enantiomers of phenylpyrazole pesticides and the metabolites by HPLC. Journal of Separation Science. 2016. Available at:[Link][3]

• Enantiomers of C(5)-chiral 1-acetyl-3,5-diphenyl-4,5-dihydro-(1H)-pyrazole derivatives: Analytical and semipreparative HPLC separation... Chirality. 2004. Available at:[Link][4]

• Benzyl 5-hydroxyhexahydrocyclopenta[c]pyrrole... (Patent US9139530B2). Google Patents. 2015. Available at:[2]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. cms.mz-at.de [cms.mz-at.de]
• 4. Enantiomers of C(5)-chiral 1-acetyl-3,5-diphenyl-4,5-dihydro-(1H)-pyrazole derivatives: Analytical and semipreparative HPLC separation, chiroptical properties, absolute configuration, and inhibitory activity against monoamine oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Resolving Solubility Issues with (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals who encounter severe solubility bottlenecks when working with (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol .

This molecule presents a unique physicochemical challenge. It contains both a pyrazole ring and a chiral secondary alcohol. These functional groups engage in aggressive intermolecular hydrogen bonding, creating a robust crystal lattice that resists solvation in standard non-polar organic solvents. This guide provides mechanistic insights, quantitative solvent data, troubleshooting FAQs, and field-validated protocols to overcome these thermodynamic barriers.

The Mechanistic Root: Why is this molecule so stubborn?

The difficulty in dissolving (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol in solvents like dichloromethane (DCM), toluene, or hexane stems directly from its self-assembly properties. Pyrazoles are well-documented to form highly stable hydrogen-bonded dimers, cyclic trimers, and extended supramolecular chains in the solid state[1]. When you introduce the hydroxyl group of the ethanol moiety, you add cross-linking hydrogen bonds (O-H···N and N-H···O) to the system, creating a rigid supramolecular framework[2].

To dissolve this compound, the free energy of solvation ( ΔGsolv​ ) must be negative. The solvent must pay the high enthalpic penalty of breaking the pyrazole-pyrazole and alcohol-alcohol hydrogen bonds. Non-polar solvents lack the dipole moment and hydrogen-bond acceptor/donor capacity to offset this penalty, leading to poor solubility[3]. Dissolving the compound requires breaking these solute-solute interactions using a solvent capable of forming stronger solute-solvent interactions[3].

Thermodynamic barriers and solvent effects on pyrazole hydrogen-bond networks.

Solvent Selection Matrix

To facilitate rational solvent selection, we have categorized common organic solvents based on their ability to disrupt the hydrogen-bonding network of pyrazole derivatives[4].

Solvent Category	Solvent	H-Bond Disruption Capacity	Empirical Solubility Profile	Recommended Use Case
Polar Aprotic	DMSO	Excellent (Strong H-bond acceptor)	High (>100 mg/mL)	NMR, Biological Assays, Stock Solutions
Polar Aprotic	DMF	Excellent	High	High-temp synthesis, Coupling reactions
Polar Protic	Methanol / Ethanol	Good (H-bond donor & acceptor)	Moderate to High	Recrystallization, General synthesis
Moderately Polar	Acetone / THF	Moderate	Moderate	Room temp reactions, Grignard/Lithiation
Non-Polar	DCM / Toluene / Hexane	Poor	Low to Insoluble	Extraction (requires protection strategy)

Troubleshooting FAQs

Q1: I need to run a reaction in DCM, but my (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol won't dissolve. What are my options? A1: DCM is a poor hydrogen-bond acceptor and cannot disrupt the pyrazole lattice. You have two primary options:

• Co-solvent system: Introduce 5-10% v/v of a polar aprotic solvent like DMF or THF into your DCM. This is often enough to break the lattice while maintaining the bulk properties of DCM.

• Chemical Masking (Protection): If your synthetic route allows, temporarily protect the pyrazole N-H (e.g., with a Boc group). Masking even one hydrogen-bond donor drastically lowers the lattice energy, rendering the molecule highly soluble in DCM and even hexanes.

Q2: My compound dissolves completely in hot ethanol, but crashes out immediately when I cool it to room temperature. How do I prevent this? A2: You are experiencing rapid supersaturation. The solubility of heavily hydrogen-bonded organic compounds is highly temperature-dependent. To prevent premature precipitation:

• Gradient Cooling: Cool the reaction mixture slowly (e.g., 5°C per hour) to allow controlled crystallization rather than rapid crashing.

• Solvent Swapping: Before cooling, partially concentrate the ethanol and add a less temperature-sensitive co-solvent (like THF or Acetone) to maintain solubility at lower temperatures[4].

Q3: Does the (1R) stereocenter affect solubility compared to a racemic mixture of 1-(1H-Pyrazol-4-yl)ethan-1-ol? A3: Yes. Enantiopure compounds pack differently in the solid state. Racemates often form denser crystal lattices (racemic compounds), which increases the lattice energy and decreases solubility compared to the pure enantiomer. Always validate solvent capacity specifically for the (1R) enantiomer rather than relying on racemic data.

Standard Operating Protocols

Protocol A: The Co-Solvent Disruption Technique

Causality: By first solvating the compound in a strong H-bond acceptor (THF/DMF), we break the pyrazole lattice. The subsequent slow addition of the non-polar bulk solvent maintains the solvated state through a localized solvation shell.

• Weighing: Accurately weigh the required mass of (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol into a dry, inert-gas flushed round-bottom flask.

• Primary Solvation: Add a minimal volume of a strong hydrogen-bond accepting solvent (e.g., THF or DMF). Use approximately 1.0 mL per 100 mg of compound.

• Agitation & Heating: Stir vigorously at 40°C until the solid is completely dissolved. The solution must be completely transparent.

• Dilution: Slowly add the bulk non-polar solvent (e.g., DCM or Toluene) dropwise while maintaining vigorous stirring.

• Self-Validation (Equilibration): Allow the solution to cool to room temperature. Monitor for 30 minutes to ensure no micro-crystals precipitate. If cloudiness appears, add an additional 2% v/v of the primary solvent.

Protocol B: Chemical Masking via N-Boc Protection

Causality: Masking the pyrazole N-H eliminates its ability to act as a hydrogen bond donor, drastically reducing intermolecular cross-linking and rendering the molecule highly lipophilic for downstream non-polar chemistry.

Workflow for temporary N-Boc protection to enhance non-polar solvent solubility.

• Dissolution: Dissolve 1.0 eq of (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol in THF (0.2 M concentration).

• Base Addition: Add 1.2 eq of Triethylamine (Et₃N) and a catalytic amount (0.1 eq) of 4-Dimethylaminopyridine (DMAP).

• Protection: Slowly add 1.1 eq of Di-tert-butyl dicarbonate (Boc₂O) at 0°C.

• Reaction: Warm to room temperature and stir for 2 hours. The evolution of CO₂ gas will be observed.

• Workup: Quench with water. Extract the aqueous layer 3x with DCM or Hexane/EtOAc. The newly formed N-Boc derivative will exhibit >10-fold increased solubility in the organic phase.

• Self-Validation: Confirm protection via TLC (stain with Ninhydrin or KMnO₄) or LC-MS before proceeding to downstream non-polar chemistry.

Sources

• 1. pubs.aip.org [pubs.aip.org]
• 2. researchgate.net [researchgate.net]
• 3. Solubility of Organic Compounds - Chemistry Steps [chemistrysteps.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

purification and recrystallization techniques for crude (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol

Welcome to the Technical Support Center for the isolation, purification, and enantiomeric enrichment of (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol .

As a Senior Application Scientist, I have designed this guide to address the unique physicochemical challenges of this molecule. The compound features a basic, amphoteric pyrazole ring coupled with a chiral secondary alcohol. This creates a dense network of intermolecular hydrogen bond donors and acceptors, which frequently leads to supercooling, "oiling out," and difficulties in achieving high enantiomeric excess (ee%).

The following self-validating protocols and troubleshooting guides are engineered to help you bypass these bottlenecks and achieve >99% chemical purity and >99% ee.

I. Diagnostic Purification Workflow

Before initiating any purification, you must establish the baseline chemical purity and enantiomeric excess of your crude mixture. The workflow below dictates the logical progression of purification techniques based on your analytical data.

Diagnostic workflow for chiral pyrazole alcohol purification.

II. Core Methodologies

Protocol A: Mixed-Solvent Recrystallization (Chemical Purity)

Mechanistic Rationale: Pyrazole derivatives are highly soluble in polar protic solvents due to hydrogen bonding, but nearly insoluble in non-polar aliphatic hydrocarbons[1]. Using a miscible solvent/anti-solvent system (e.g., Ethanol/Water or Acetone/Water) allows you to manipulate the dielectric constant of the medium dynamically, forcing the compound to reach its supersaturation point at a controlled temperature[2].

Step-by-Step Methodology:

• Dissolution: Place the crude (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol in a round-bottom flask. Add the minimum amount of hot "good" solvent (e.g., Ethanol at 70°C) required to achieve complete dissolution[1].

• Clarification (Self-Validation Step): Perform a hot filtration through a pre-warmed fritted funnel to remove insoluble polymeric byproducts. Validation: The filtrate must be optically clear.

• Anti-Solvent Addition: While maintaining the temperature at 70°C, add hot anti-solvent (e.g., Water) dropwise via an addition funnel until a faint, persistent turbidity is observed[1].

• Equilibration: Add exactly 1-2 drops of Ethanol to clear the turbidity, bringing the solution to the exact boundary of the metastable zone.

• Seeding: Cool the solution to 60°C and add 0.1% w/w of pure (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol seed crystals. This bypasses the high activation energy required for primary nucleation and prevents phase separation (oiling out)[1].

• Controlled Cooling: Cool the mixture at a strictly controlled rate of 5°C/hour down to 20°C, then transfer to an ice bath (0-5°C) for 2 hours to maximize yield[1].

• Isolation: Collect the crystals via vacuum filtration, wash with ice-cold anti-solvent, and dry under high vacuum at 40°C to constant weight.

Protocol B: Enantiomeric Enrichment via Solvent Manipulation

Mechanistic Rationale: If your starting ee% is ~85-90%, you can often upgrade it to >99% without chiral chromatography. This relies on the thermodynamic solubility differences between the racemic compound and the pure enantiomer. Systems mimicking chiral HPLC mobile phases (e.g., Isopropanol/Hexane) are highly effective for chiral allylic and secondary alcohols[3].

Step-by-Step Methodology:

• Suspend the enantio-enriched crude in a 1:4 mixture of Isopropanol and Hexane.

• Heat to reflux to dissolve the mixture.

• Cool slowly to room temperature. If the compound forms a racemic crystal lattice, the racemate will preferentially crystallize, leaving the mother liquor highly enriched in the pure (1R) enantiomer.

• Validation: Filter the solids and analyze both the solid cake and the mother liquor via Chiral HPLC (e.g., Daicel Chiralpak OD-H column)[3].

III. Quantitative Data: Solvent System Selection

Use the following table to select the optimal solvent system based on your specific impurity profile and goals.

Solvent System	Ratio (v/v)	Primary Function	Expected Recovery	Mechanistic Rationale
Ethanol / Water	1:2 to 1:4	Chemical Purification	75–85%	Protic system disrupts intermolecular pyrazole H-bonds, yielding highly crystalline material[1][2].
Acetone / Water	1:1 to 1:2	Bulk Impurity Removal	>85%	High solubility in hot acetone; sharp solubility drop upon water addition. Excellent for removing non-polar organic impurities[2].
Isopropanol / Heptane	1:3 to 1:5	Enantiomeric Enrichment	60–70%	Mimics chiral HPLC mobile phases; exploits thermodynamic solubility differences between racemate and enantiomer[3].
EtOAc / Hexanes	1:2	Flash Chromatography	N/A	Excellent for resolving unreacted starting materials (e.g., aldehydes) from the highly polar alcohol[1].

IV. Troubleshooting & FAQs

Q1: My pyrazole compound is "oiling out" instead of crystallizing. What is the mechanistic cause, and how do I fix it? A1: "Oiling out" (liquid-liquid phase separation) occurs when the compound's melting point is lower than the temperature of the solution from which it is precipitating, or when the cooling rate is too rapid[1]. The dense hydrogen-bonding network of the pyrazole and alcohol groups causes the molecules to associate into a viscous liquid rather than an ordered crystal lattice. Solution:

• Increase Solvent Volume: Add more of the "good" solvent (e.g., Ethanol) to keep the compound dissolved at a lower temperature, ensuring crystallization occurs below the compound's melting point[1].

• Slow the Cooling Rate: Use a Dewar flask or programmable chiller to ensure the solution cools as slowly as possible[1].

• Seed Crystals: Introduce a seed crystal at the metastable zone boundary[1].

Q2: How do I efficiently remove residual 1H-pyrazole-4-carboxaldehyde (starting material)? A2: The aldehyde starting material lacks the hydrogen-bond donating capacity of the secondary alcohol, making it significantly less polar. If recrystallization fails to clear it, perform a chemical wash prior to crystallization. Dissolve the crude mixture in Ethyl Acetate and wash with an aqueous Sodium Bisulfite (NaHSO₃) solution. The aldehyde will form a water-soluble bisulfite adduct and partition into the aqueous layer, leaving your target alcohol in the organic phase.

Q3: The ee% of my (1R) product is stuck at 85%. How can I enrich it if direct crystallization fails? A3: If solvent-based enantiomeric enrichment fails, you must utilize diastereomeric resolution. While the pyrazole ring is only weakly basic (pKa ~2.5), the secondary alcohol can be temporarily derivatized. A proven method for chiral alcohols lacking strong acidic/basic functional groups is the formation of a sulfonylcarbamate or ester using a chiral auxiliary[4]. The resulting diastereomeric salt can be crystallized with high diastereomeric excess (de%) and then hydrolyzed to release the pure (1R) enantiomer[4].

Q4: The recrystallization yield is unacceptably low (<40%). How can I improve recovery? A4: Low yields in pyrazole recrystallization are almost always due to using an excess of the "good" solvent[1]. Pyrazole alcohols have steep solubility curves. Solution: Evaporate the mother liquor to 50% of its volume under reduced pressure, then cool it thoroughly in an ice bath (0-5°C) for at least 30 minutes to force secondary crop precipitation[1]. Ensure you are using the absolute minimum amount of hot solvent during the initial dissolution phase[1].

V. References

• Google Patents. "WO2011076194A1 - Method for purifying pyrazoles." Available at:

• J-Stage. "Process Development of LCAT Activator: A Novel Optical Resolution Method for Chiral Alcohols." Available at:[Link]

• ACS Publications. "Selective Synthesis of Ketones and Chiral Allylic Alcohols from the Addition of Arylboronic Acids to α,β-Unsaturated Aldehydes Mediated by a Transition Metal/Monophosphorus Ligand System." The Journal of Organic Chemistry. Available at:[Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. WO2011076194A1 - Method for purifying pyrazoles - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Process Development of LCAT Activator: A Novel Optical Resolution Method for Chiral Alcohols [jstage.jst.go.jp]

reducing unwanted byproducts in the synthesis of (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol

Welcome to the technical support guide for the synthesis of (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol. This document is designed for researchers, chemists, and drug development professionals to navigate the common challenges and subtleties of this synthesis. Our goal is to provide you with actionable insights and robust protocols to minimize unwanted byproducts and maximize the yield and enantiopurity of your target molecule.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol, and what are its main challenges?

The most prevalent and practical approach is a two-step synthesis. The first step involves the formation of the key intermediate, 4-acetyl-1H-pyrazole. The second, and more critical step, is the asymmetric reduction of the prochiral ketone to the desired (R)-enantiomer of the alcohol.

The primary challenges are:

• Step 1 (Pyrazole Formation): Potential formation of regioisomers and pyrazoline intermediates, especially when using unsymmetrical starting materials.[1][2]

• Step 2 (Asymmetric Reduction): Achieving high enantiomeric excess (ee) is the principal difficulty. The main byproduct is the undesired (S)-enantiomer. Inadequate catalyst selection or reaction conditions can lead to low ee or low conversion.[3][4]

Q2: My final product has a low enantiomeric excess (ee). What are the most likely causes?

Low enantioselectivity is almost always linked to the asymmetric reduction step. The common culprits are:

• Suboptimal Catalyst/Ligand: The choice of chiral catalyst and ligand is paramount. Not all catalysts are equally effective for this specific substrate.[3]

• Incorrect Reaction Temperature: Asymmetric reductions are often highly sensitive to temperature. A deviation of even a few degrees can significantly impact enantioselectivity.[3]

• Presence of Impurities: Impurities from the previous step or in the solvent can poison the catalyst, leading to a drop in both activity and selectivity.

• Inappropriate Reducing Agent or Solvent: The nature of the hydride source (e.g., isopropanol in transfer hydrogenation) and the solvent system can dramatically influence the transition state of the reaction.[4][5]

Q3: I'm observing multiple spots on my TLC after the first step (pyrazole synthesis). What could these be?

If you are synthesizing the 4-acetyl-1H-pyrazole precursor, multiple spots on TLC likely indicate:

• Regioisomeric Pyrazoles: This is a common issue if using an unsymmetrical 1,3-dicarbonyl compound, which can lead to the formation of different pyrazole isomers.[1][2]

• Pyrazoline Intermediates: Incomplete cyclization or aromatization can leave pyrazoline byproducts in the reaction mixture.[1]

• Di-addition Products: In some cases, two molecules of hydrazine can react with the dicarbonyl compound.[2]

• Unreacted Starting Materials: Incomplete conversion will result in leftover starting materials.

Q4: How can I accurately identify the byproducts in my reaction mixture?

A combination of chromatographic and spectroscopic methods is essential.

• Thin-Layer Chromatography (TLC): Provides a quick qualitative assessment of the number of components in your mixture.[1]

• Gas Chromatography-Mass Spectrometry (GC-MS): Excellent for identifying volatile byproducts by providing their molecular weight and fragmentation patterns.[1]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for elucidating the precise structure of the main product and any significant impurities. The presence of duplicate sets of peaks can often indicate isomeric byproducts.[1]

• Chiral High-Performance Liquid Chromatography (HPLC): The definitive method for determining the enantiomeric excess of your final alcohol product.

Synthesis Workflow and Troubleshooting Overview

The following diagram outlines the general synthetic workflow and key decision points for troubleshooting common issues.

Caption: General workflow for synthesis and troubleshooting.

Troubleshooting Guide: Step-by-Step Solutions

Part 1: Issues in the Synthesis of 4-acetyl-1H-pyrazole (Intermediate)

This stage is foundational; a pure intermediate is critical for the success of the asymmetric reduction.

Issue: Formation of Regioisomers

• Symptoms: NMR spectra show duplicate sets of peaks. Multiple, difficult-to-separate spots are observed on TLC.

• Causality: The Knorr pyrazole synthesis, when using an unsymmetrical 1,3-dicarbonyl precursor and a substituted hydrazine, can proceed via two different cyclization pathways, leading to a mixture of regioisomers.[2] The reaction's regioselectivity is often governed by the relative reactivity of the two carbonyl groups.

• Solutions:

  • Control Reaction pH: The initial condensation is often acid-catalyzed. Carefully controlling the pH can favor the reaction at one carbonyl over the other. A preliminary screen of catalytic acids (e.g., acetic acid, p-TsOH) is recommended.[6]

  • Modify Reaction Temperature: Lowering the temperature may increase the kinetic selectivity of the initial attack by hydrazine, favoring one isomer.

  • Choose Symmetrical Precursors: If possible, redesign the synthesis to use a symmetrical 1,3-dicarbonyl compound to eliminate the possibility of regioisomer formation. A common precursor for 4-acetyl-1H-pyrazole is ethoxymethylideneacetylacetone, which reacts with hydrazine to yield the desired product without isomeric byproducts.[7]

  • Purification: If isomer formation is unavoidable, meticulous column chromatography is required. A solvent system screen (e.g., Hexane/Ethyl Acetate, Dichloromethane/Methanol) is necessary to achieve separation.

Issue: Low Yield and Incomplete Conversion

• Symptoms: Significant amount of starting material remains after the reaction. The isolated product yield is low.

• Causality: Incomplete reactions can stem from several factors, including insufficient reaction time, deactivation of reagents, or non-optimal temperatures.[6]

• Solutions:

  • Verify Reagent Quality: Hydrazine, especially hydrazine hydrate, can degrade upon storage. Use fresh or recently purified hydrazine for best results.[6]

  • Increase Reaction Time/Temperature: Monitor the reaction by TLC or GC-MS. If the reaction stalls, consider increasing the temperature or extending the reaction time.

  • Solvent Choice: The reaction is typically run in a protic solvent like ethanol or propanol to facilitate proton transfer steps. Ensure the solvent is dry if water-sensitive intermediates are possible.[8]

Part 2: Issues in the Asymmetric Reduction to (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol

This is the most critical step for ensuring the stereochemical purity of the final product. Asymmetric transfer hydrogenation is a highly effective method.[3]

Issue: Low Enantiomeric Excess (ee)

• Symptoms: Chiral HPLC analysis shows a significant peak for the undesired (S)-enantiomer.

• Causality: The stereochemical outcome of the reaction is determined by the transition state geometry, which is dictated by the interaction between the substrate, the chiral catalyst, and the reducing agent. An ill-fitting transition state or a competing non-stereoselective background reaction will lower the ee.[4][9]

• Solutions:

  • Catalyst and Ligand Screening: This is the most critical variable. Ruthenium and Rhodium-based catalysts with chiral diphosphine and diamine ligands are widely used and highly effective.[3][4] A small-scale screen of different catalysts is highly recommended.

  • Temperature Optimization: Perform the reaction at various temperatures (e.g., 0 °C, room temperature, 40 °C) to find the optimum for selectivity. Often, lower temperatures enhance enantioselectivity, albeit at the cost of reaction speed.[3]

  • Base Additive: Many transfer hydrogenation reactions require a base (e.g., iPrONa, KOtBu). The nature and stoichiometry of the base can be crucial.

  • Solvent Effects: The polarity and coordinating ability of the solvent can influence the catalyst's conformation. Screen aprotic solvents like isopropanol (which also serves as the reductant), THF, or dichloromethane.[10]

The following decision tree can guide your optimization process for improving enantioselectivity.

Caption: Decision tree for optimizing enantioselectivity.

Comparative Data on Catalytic Systems

The choice of catalyst is crucial. The table below summarizes representative data for the asymmetric transfer hydrogenation of alkyl aryl ketones, which are structurally similar to the target substrate.

Catalyst System	Reductant	Solvent	Temp (°C)	Typical ee (%)	Reference
RuCl₂(PPh₃)(oxazolinylferrocenylphosphine) / iPrONa	iPrOH	iPrOH	Room Temp	>99	[3]
RuCl₂(xylbinap)(1,2-diamine) / Base	H₂ or iPrOH	iPrOH	25-50	98-99	[3]
Oxazaborolidine (CBS) catalyst	Borane (BH₃)	THF	-20 to RT	90-98	[4][5]
Rh(I)-PennPhos	H₂	Methanol	25	up to 94	[3]

Experimental Protocols

Protocol 1: Synthesis of 1-(3-methyl-1H-pyrazol-4-yl)ethanone (Precursor)

This protocol is adapted from methodologies utilizing activated enol ethers to ensure high regioselectivity.[7]

• Reactant Preparation: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve ethoxymethylideneacetylacetone (1 equivalent) in ethanol (5-10 mL per gram of substrate).

• Hydrazine Addition: While stirring, add hydrazine hydrate (1.1 equivalents) dropwise to the solution at room temperature. An exothermic reaction may be observed.

• Reaction: Heat the mixture to reflux (approx. 78 °C) and maintain for 1-2 hours. Monitor the reaction progress by TLC (e.g., 30% ethyl acetate/70% hexanes).

• Work-up: Once the reaction is complete, cool the mixture to room temperature and remove the solvent under reduced pressure.

• Purification: The crude product can often be purified by recrystallization from a suitable solvent (e.g., ethanol/water or hexanes/ethyl acetate) or by column chromatography on silica gel if necessary.

Protocol 2: Asymmetric Transfer Hydrogenation

This protocol is a general guide based on highly efficient ruthenium-catalyzed systems.[3]

• Inert Atmosphere: All steps must be performed under an inert atmosphere (Nitrogen or Argon). Use dry, degassed solvents.

• Catalyst Preparation: In a Schlenk flask, add the chiral ruthenium catalyst (e.g., RuCl₂(S,S)-TsDPEN, 0.5-1 mol%).

• Reactant Addition: Add the 4-acetyl-1H-pyrazole intermediate (1 equivalent) to the flask.

• Solvent and Reductant: Add the solvent/reductant, typically a 5:2 mixture of formic acid and triethylamine or anhydrous isopropanol.

• Base (if required): If using isopropanol, add a solution of sodium isopropoxide (2 mol%) in isopropanol.

• Reaction: Stir the mixture at the optimized temperature (e.g., 28 °C) for 12-24 hours. Monitor conversion by TLC or GC.

• Quenching and Work-up: Once complete, cool the reaction, quench by adding water, and extract the product with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification and Analysis: Purify the crude alcohol by flash column chromatography. Determine the enantiomeric excess by chiral HPLC analysis.

References

• BenchChem. (2025). Identifying and removing byproducts in pyrazole synthesis.

• Lopes, J., et al. (2021). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. PMC. [Link]

• Organic Chemistry Portal. Pyrazole synthesis. [Link]

• Mori, S., et al. (2016). Catalytic Synthesis of Enantiopure Chiral Alcohols via Addition of Grignard Reagents to Carbonyl Compounds. ACS Publications. [Link]

• Skilton, R. A., et al. (2022). Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow. RSC Publishing. [Link]

• Google Patents. (2009).

• Corey, E. J., & Wu, L. I. (2018). Synthesis of Chiral Cyclic Alcohols from Chiral Epoxides by H or N Substitution with Frontside Displacement. ACS Publications. [Link]

• Spindler, F., & Blaser, H. U. (n.d.). Catalytic Asymmetric Synthesis of Chiral Alcohols and Amines.

• Uemura, T., et al. (2002). Extremely High Enantioselective Redox Reaction of Ketones and Alcohols Catalyzed by RuCl2(PPh3)(oxazolinylferrocenylphosphine). ACS Publications. [Link]

• Gotor-Fernández, V., & Gotor, V. (2021). Stereoselective Synthesis of Chiral Molecules. Encyclopedia.pub. [Link]

• BenchChem. (2025).
• BenchChem. (2025).

• Yakan, H., et al. (2018). Synthesis of Some New Pyrazoles. DergiPark. [Link]

• Gotor-Fernández, V., & Gotor, V. (2021). Progress on the Stereoselective Synthesis of Chiral Molecules Based on Metal-Catalyzed Dynamic Kinetic Resolution of Alcohols with Lipases. MDPI. [Link]

• Wikipedia. (n.d.). Enantioselective reduction of ketones. [Link]

• Singh, V. K. (2004). Enantioselective Reduction of Ketones. Organic Reactions. [Link]

• University of Calgary. (n.d.). Enantioselective Reduction of Ketones. [Link]

• Krutošíková, A., et al. (2014). Use of activated enol ethers in the synthesis of pyrazoles: reactions with hydrazine and a study of pyrazole tautomerism. Beilstein Journal of Organic Chemistry. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D2RE00271J [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Enantioselective reduction of ketones - Wikipedia [en.wikipedia.org]
• 5. organicreactions.org [organicreactions.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. BJOC - Use of activated enol ethers in the synthesis of pyrazoles: reactions with hydrazine and a study of pyrazole tautomerism [beilstein-journals.org]
• 8. dergipark.org.tr [dergipark.org.tr]
• 9. uwindsor.ca [uwindsor.ca]
• 10. repository.ubn.ru.nl [repository.ubn.ru.nl]

Technical Support Center: Optimizing Esterification of (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol

Welcome to the technical support center for the esterification of (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and optimize the reaction conditions for this specific chiral secondary alcohol. The pyrazole moiety, a key pharmacophore, introduces unique considerations that will be addressed in detail.

This document provides troubleshooting guides and frequently asked questions (FAQs) in a direct question-and-answer format to help you achieve high yields and purity in your esterification reactions.

I. Understanding the Substrate: Key Considerations

(1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol is a secondary alcohol, which inherently presents a moderate level of steric hindrance compared to primary alcohols.[1] The presence of the pyrazole ring introduces additional factors:

• Nucleophilicity of the Pyrazole Nitrogens: The pyrazole ring contains two nitrogen atoms. The N-H proton is acidic and can be deprotonated, while the other nitrogen is basic and can be protonated or acylated, leading to potential side reactions.

• Acid/Base Sensitivity: The pyrazole ring can be sensitive to very strong acidic or basic conditions, which might lead to degradation or unwanted side reactions.

II. Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter during the esterification of (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol.

Q1: My esterification reaction is showing low conversion/yield. What are the primary causes and how can I improve it?

Answer: Low conversion in the esterification of a secondary alcohol like (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol is a common issue, often related to the reversible nature of the reaction and steric hindrance.

Primary Causes & Solutions:

• Reaction Equilibrium: Fischer-type esterifications are equilibrium-limited processes.[2] The accumulation of water, a byproduct, can drive the reaction backward, leading to low yields.[3][4]

  • Solution 1: Water Removal: Employ a Dean-Stark apparatus with a suitable azeotropic solvent (e.g., toluene, cyclohexane) to physically remove water as it forms.[2][4] This is a highly effective method to drive the equilibrium towards the product.[3]

  • Solution 2: Use of a Drying Agent: Incorporate molecular sieves (3Å or 4Å) or anhydrous magnesium sulfate in the reaction mixture to sequester water.[3] This is a practical alternative if a Dean-Stark setup is not feasible.

  • Solution 3: Excess Reagent: Use a large excess of the less expensive reagent (either the carboxylic acid or the alcohol, if you were esterifying a different substrate). For this specific substrate, using an excess of the carboxylic acid (2-3 equivalents) can be beneficial.

• Steric Hindrance: As a secondary alcohol, the reaction center is more sterically crowded than a primary alcohol, which can slow down the reaction rate.[1][3]

  • Solution: Increase the reaction temperature to provide more energy to overcome the activation barrier. Refluxing conditions are common for Fischer esterifications.[3] Also, allow for longer reaction times and monitor the reaction progress by TLC or LC-MS.

• Insufficient Catalyst Activity: The choice and amount of catalyst are crucial.

  • Solution: For Fischer esterification, common catalysts include sulfuric acid (H₂SO₄), p-toluenesulfonic acid (p-TsOH), or hydrochloric acid (HCl).[2] If you suspect your catalyst is old or inactive, use a fresh batch. For substrates sensitive to strong acids, milder conditions or alternative methods may be necessary.

Q2: I am observing the formation of a significant amount of a polar byproduct that is not my desired ester. What could it be?

Answer: With a pyrazole-containing substrate, a likely polar byproduct is the N-acylated pyrazole. The nitrogen atoms in the pyrazole ring are nucleophilic and can compete with the hydroxyl group of the alcohol in reacting with the activated carboxylic acid.

Troubleshooting N-Acylation:

• Reaction Conditions: This side reaction is more likely under certain conditions. For example, in Steglich esterification using DCC/DMAP, the highly nucleophilic DMAP can promote N-acylation.

• Protecting the Pyrazole Nitrogen: If N-acylation is a persistent issue, consider protecting the pyrazole nitrogen before esterification. A common protecting group for pyrazoles is the Boc group, though this adds extra steps to your synthesis (protection and deprotection).

• Choice of Esterification Method:

  • Fischer Esterification: Under acidic conditions, the pyrazole nitrogens will be protonated, reducing their nucleophilicity and minimizing N-acylation. This makes Fischer esterification a good first choice to avoid this side reaction.

  • Milder Methods: If your substrate is acid-sensitive, you might need to carefully screen other methods. Using a less nucleophilic base than DMAP in a coupling-agent-mediated reaction could be an option.

Q3: Which esterification method is the best starting point for (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol?

Answer: The choice of method depends on the stability of your substrate and the carboxylic acid you are using. Below is a comparison of common methods with recommendations.

Method	Catalyst/Reagents	Typical Conditions	Pros	Cons for (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol
Fischer Esterification	H₂SO₄ or p-TsOH	Reflux in excess alcohol or with water removal (Dean-Stark)[4]	Simple, inexpensive, minimizes N-acylation.	Requires heating; not suitable for acid-sensitive substrates.
Steglich Esterification	DCC or EDC, DMAP	Room temperature in an inert solvent (e.g., DCM, THF)[5]	Mild conditions, good for acid-sensitive substrates.	Risk of N-acylation; DCC can be difficult to remove.
Acid Chloride/Anhydride	Acid chloride/anhydride, base (e.g., pyridine, Et₃N)	0°C to room temperature in an inert solvent.	Highly reactive, often high-yielding.	Requires preparation of the acid chloride/anhydride; can also lead to N-acylation.

Recommendation: Start with the Fischer Esterification using p-TsOH as the catalyst and toluene as the solvent with a Dean-Stark trap. This method is robust and the acidic conditions should suppress the unwanted N-acylation side reaction.

III. Experimental Protocols & Workflows

Protocol 1: Fischer Esterification using a Dean-Stark Trap

This protocol is a robust starting point for the esterification of (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol.

Materials:

• (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol (1.0 eq)

• Carboxylic acid (1.2 - 2.0 eq)

• p-Toluenesulfonic acid (p-TsOH) (0.05 - 0.1 eq)

• Toluene (sufficient to dissolve reactants)

• Round-bottom flask, Dean-Stark trap, condenser, heating mantle, magnetic stirrer

Procedure:

• To a round-bottom flask, add (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol, the carboxylic acid, and toluene.

• Add the p-TsOH catalyst to the mixture while stirring.

• Assemble the Dean-Stark apparatus and condenser.

• Heat the mixture to reflux. Toluene and water will begin to co-distill and collect in the Dean-Stark trap.

• Monitor the reaction by TLC or LC-MS until the starting alcohol is consumed. This may take several hours.[3]

• Cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent like ethyl acetate.

• Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (to neutralize the acid catalyst and any remaining carboxylic acid), followed by brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude ester.

• Purify the crude product by column chromatography on silica gel.

Troubleshooting Workflow Diagram

Caption: A decision-tree workflow for troubleshooting common issues.

Reaction Mechanism: Fischer Esterification

Caption: The catalytic cycle of Fischer esterification.

IV. References

• Organic Chemistry Portal. Ester synthesis by esterification. [Link]

• Organic Chemistry Portal. Acid to Ester - Common Conditions. [Link]

• MDPI. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. [Link]

• Kishida Chemical Co., Ltd. Safety Data Sheet: 1-(2-Fluorobenzyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid. [Link]

• OperaChem. Fischer Esterification-Typical Procedures. [Link]

• Reddit. Esterification not Working (Separation) : r/OrganicChemistry. [Link]

• YouTube. 4 Simple Tricks to solve Esterification questions from organic chemistry without any mechanisms. [Link]

• ResearchGate. The esterification of normal acid with secondary alcohols, branched... [Link]

• Master Organic Chemistry. Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions. [Link]

Sources

• 1. youtube.com [youtube.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 5. Acid to Ester - Common Conditions [commonorganicchemistry.com]

Reference Data & Comparative Studies

Comparative Synthesis Guide: Enzymatic vs. Chemical Asymmetric Reduction for (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol

Executive Summary & Context

The synthesis of enantiopure (1R)-1-(1H-pyrazol-4-yl)ethan-1-ol is a critical transformation in modern drug discovery, particularly in the development of kinase inhibitors targeting the JAK/TYK2 pathways[1]. As a secondary alcohol bearing a highly polar, nitrogen-rich heterocycle, this molecule presents unique synthetic challenges. The pyrazole moiety's strong coordinating ability can easily poison transition metal catalysts[2], forcing process chemists to choose between multi-step chemical strategies requiring protecting groups, or highly specific, single-step biocatalytic pathways.

This guide objectively evaluates the two premier methodologies for accessing this chiral building block: Ruthenium-catalyzed Asymmetric Transfer Hydrogenation (ATH) and Biocatalytic Ketoreductase (KRED) Reduction [3].

Chemical Synthesis: Asymmetric Transfer Hydrogenation (ATH)

Causality & Mechanistic Grounding

Chemical asymmetric reduction of heteroaryl ketones typically employs chiral Ruthenium(II) or Rhodium(III) complexes, such as RuCl[4]. The reaction proceeds via an outer-sphere mechanism where a hydride and a proton are simultaneously transferred to the ketone through a highly ordered 6-membered cyclic transition state[1].

The Challenge: The unprotected pyrazole nitrogen atoms possess lone pairs that aggressively chelate the Ru(II) center, leading to irreversible catalyst deactivation. The Solution: The substrate must first be protected (e.g., using a bulky Trityl group) to sterically block metal coordination. This introduces two additional synthetic steps (protection and deprotection) into the workflow, impacting the overall atom economy.

Step-by-Step Protocol: Ru-Catalyzed ATH Workflow

Note: This protocol is designed as a self-validating system utilizing in-process controls (IPC).

• Substrate Protection: React 1-(1H-pyrazol-4-yl)ethan-1-one with Trityl chloride (TrCl) and Triethylamine (TEA) in Dichloromethane (DCM) to yield the protected intermediate, 1-(1-trityl-1H-pyrazol-4-yl)ethan-1-one.

• Catalyst Preparation: In a rigorously degassed Schlenk flask, dissolve the protected ketone (1.0 eq) and RuCl (1 mol%, S/C = 100) in anhydrous DCM.

• Hydride Transfer: Slowly add a 5:2 azeotropic mixture of Formic Acid/Triethylamine (HCOOH/TEA). Causality Check: The azeotrope acts as both the hydride source and a buffer to maintain a slightly acidic environment, preventing basic degradation of the catalyst.

• Reaction Monitoring (Self-Validation): Stir at 25°C for 18 hours. Pull 50 µL aliquots every 6 hours for Chiral Supercritical Fluid Chromatography (SFC). Do not proceed to workup until SFC confirms >95% conversion and >92% ee.

• Deprotection: Quench the reaction with saturated NaHCO3. Extract the organic layer, concentrate, and immediately treat the crude residue with 10% Trifluoroacetic acid (TFA) in DCM for 2 hours to cleave the Trityl group.

• Isolation: Neutralize, extract with Ethyl Acetate, dry over MgSO4, and purify via flash chromatography to yield (1R)-1-(1H-pyrazol-4-yl)ethan-1-ol.

Fig 1. Ru-catalyzed Asymmetric Transfer Hydrogenation workflow for pyrazole ketones.

Enzymatic Synthesis: Biocatalytic Ketoreductase (KRED)

Causality & Mechanistic Grounding

Biocatalysis fundamentally circumvents the catalyst poisoning issue. Engineered Ketoreductases (KREDs) feature highly evolved, stereospecific binding pockets that orient the ketone for a precise hydride attack from the NADPH cofactor[3]. Because the enzyme's active site relies on hydrogen bonding and hydrophobic interactions rather than empty d-orbitals, the pyrazole nitrogens do not inhibit the reaction. This allows for the direct, highly enantioselective reduction of the unprotected substrate.

To make the process economically viable, a coupled enzyme system using Glucose Dehydrogenase (GDH) is employed. GDH oxidizes inexpensive D-glucose to D-glucono-1,5-lactone, simultaneously regenerating the expensive NADPH cofactor required by the KRED.

Step-by-Step Protocol: KRED Cascade Workflow

Note: This protocol relies on real-time pH monitoring as a self-validating kinetic readout.

• Buffer & Cofactor Setup: Prepare a 100 mM Potassium Phosphate buffer (pH 7.0). Dissolve D-glucose (1.5 eq) and NADP+ (0.001 eq). Causality Check: Only a catalytic amount of NADP+ is needed due to the rapid turnover of the GDH recycling system.

• Enzyme Reconstitution: Add engineered KRED powder (e.g., Codexis KRED-P1-B04, 5 wt% relative to substrate) and GDH (1 wt%) to the buffer. Stir gently to avoid shear-induced protein denaturation.

• Substrate Addition: Dissolve the unprotected 1-(1H-pyrazol-4-yl)ethan-1-one (1.0 eq) in Dimethyl Sulfoxide (DMSO) and add it dropwise to the aqueous mixture. Causality Check: The final DMSO concentration must be kept at 5% v/v. This is the exact threshold required to solvate the lipophilic substrate without precipitating the enzymes.

• Reaction & pH-Stat Monitoring (Self-Validation): Incubate at 30°C with 250 rpm orbital shaking. As GDH produces gluconic acid, the pH will drop. Use an automated pH-stat to titrate 1M NaOH, maintaining pH 7.0. Validation: The reaction progress is directly proportional to NaOH consumption. Once base consumption plateaus, thermodynamic equilibrium is reached (typically 18-24 hours).

• Isolation: Filter the mixture through a Celite pad to remove denatured proteins. Extract the aqueous filtrate with Ethyl Acetate (3x), dry, and concentrate to yield the enantiopure product in a single step.

Fig 2. Enzymatic KRED cascade with GDH-mediated NADPH cofactor recycling.

Comparative Quantitative Data

The table below summarizes the empirical performance metrics of both pathways when scaled to a 100-gram pilot batch.

Performance Metric	Chemical Synthesis (Ru-ATH)	Enzymatic Synthesis (KRED)
Total Synthetic Steps	3 (Protection, Reduction, Deprotection)	1 (Direct Reduction)
Enantiomeric Excess (ee)	92% – 95%	>99.5%
Overall Isolated Yield	68% – 75% (Over 3 steps)	88% – 94%
Catalyst Loading	1.0 mol% (S/C = 100)	5 wt% KRED / 1 wt% GDH
Reaction Temperature	25°C	30°C
E-Factor (Waste/Product)	High (~45 kg waste/kg product due to protecting groups & solvents)	Low (~15 kg waste/kg product, mostly aqueous buffer)
Primary Limitation	Heavy metal removal, poor atom economy	Substrate solubility limits volumetric productivity

Conclusion for Process Chemists

While Ru-catalyzed ATH is a robust, historically validated method for asymmetric reduction[1], its application to pyrazole-containing substrates is severely bottlenecked by the necessity of protecting group chemistry. The KRED biocatalytic pathway is vastly superior for the synthesis of (1R)-1-(1H-pyrazol-4-yl)ethan-1-ol. It delivers near-perfect enantioselectivity (>99.5% ee) in a single step, eliminates heavy metal contamination risks, and drastically improves the environmental E-factor of the process[3].

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A Comparative Guide: HPLC vs. SFC for the Enantiomeric Separation of (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol

This guide provides an in-depth, objective comparison of High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC) for the challenging task of separating the enantiomers of (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol. As the pharmaceutical industry places increasing emphasis on single-enantiomer drugs to enhance therapeutic efficacy and safety, the demand for efficient, robust, and scalable chiral separation methods has never been greater.[1][2] This document delves into the theoretical underpinnings and practical application of both techniques, supported by detailed experimental protocols and performance data to guide researchers and drug development professionals in making informed methodological decisions.

Analyte Profile: (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol

The target analyte is a chiral secondary alcohol containing a pyrazole moiety. The key structural features for chiral recognition are:

• Chiral Center: The secondary alcohol carbon.

• Hydrogen Bond Donor: The hydroxyl (-OH) group.

• Hydrogen Bond Acceptor/Donor: The pyrazole ring's nitrogen atoms.

• π-System: The aromatic pyrazole ring.

These functional groups are crucial interaction points with a chiral stationary phase (CSP), enabling enantiomeric discrimination through a combination of hydrogen bonding, π-π interactions, and steric hindrance.[3]

Core Principles of Chromatographic Enantioseparation

Enantiomers possess identical physicochemical properties in an achiral environment, making their separation impossible on standard chromatography columns.[4] The introduction of a chiral selector, typically in the form of a Chiral Stationary Phase (CSP), creates a diastereomeric interaction with the enantiomers.[4][5] This difference in interaction energy results in differential retention times, allowing for their separation. Polysaccharide-based CSPs (e.g., derivatives of cellulose and amylose) are exceptionally versatile and effective for a wide range of chiral compounds, including alcohols and heterocyclic structures, due to their complex helical structures that provide a multitude of stereoselective interaction sites.[1][4][6]

Methodology 1: High-Performance Liquid Chromatography (HPLC)

HPLC is a well-established and robust technique for chiral separations.[7] For compounds like our target analyte, Normal Phase (NP-HPLC) or Polar Organic (PO-HPLC) modes are often preferred when using polysaccharide CSPs, as they promote the hydrogen bonding and dipole-dipole interactions necessary for effective chiral recognition.[1][8]

Causality Behind Experimental Choices (HPLC)

• Chiral Stationary Phase: A cellulose-based CSP, such as one derivatized with 3,5-dimethylphenylcarbamate, is selected. This choice is based on its proven success in separating a wide array of chiral compounds, including those with aromatic rings and hydrogen-bonding groups.[6][9][10] The carbamate linkages provide sites for hydrogen bonding, while the phenyl groups allow for π-π stacking with the pyrazole ring of the analyte.[4]

• Mobile Phase: A normal-phase eluent consisting of n-hexane and an alcohol modifier (e.g., ethanol) is chosen. Hexane serves as the weak, non-polar primary solvent. The alcohol modifier is critical; it competes with the analyte for polar interaction sites on the CSP.[11] By carefully tuning the alcohol concentration, we can modulate the retention and optimize the selectivity between the enantiomers. A small amount of a basic additive like diethylamine (DEA) may be added to improve the peak shape of basic compounds like pyrazoles.[12]

Experimental Protocol: HPLC

• System Preparation:

  • HPLC System: An HPLC system equipped with a quaternary pump, autosampler, column thermostat, and UV/PDA detector.[9]

  • Column: A cellulose tris(3,5-dimethylphenylcarbamate)-based column (e.g., Chiralcel® OD-H), 250 x 4.6 mm, 5 µm.

• Mobile Phase Preparation:

  • Prepare a mobile phase of n-Hexane / Ethanol (80:20, v/v).

  • If peak tailing is observed, add 0.1% Diethylamine (DEA) to the ethanol modifier before mixing.

  • Degas the mobile phase thoroughly using sonication or vacuum filtration.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25 °C.

  • Injection Volume: 10 µL.

  • Sample Concentration: 1.0 mg/mL in mobile phase.

  • Detection: UV at 220 nm.

• Analysis:

  • Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

  • Inject the racemic standard to determine the retention times and resolution of the enantiomers.

HPLC Experimental Workflow

Caption: A schematic of the HPLC workflow for chiral separation.

Methodology 2: Supercritical Fluid Chromatography (SFC)

SFC has emerged as a powerful and preferred alternative to HPLC for chiral separations, particularly in the pharmaceutical industry.[13][14] It utilizes a supercritical fluid, typically CO₂, as the primary mobile phase. The low viscosity and high diffusivity of supercritical CO₂ allow for faster separations and higher efficiency at lower backpressures compared to liquid mobile phases.[4][15]

Causality Behind Experimental Choices (SFC)

• Mobile Phase: Supercritical CO₂ is the main component, offering a "green" alternative that significantly reduces organic solvent consumption.[16][17] An organic modifier, typically an alcohol like methanol, is added to increase the mobile phase's solvating power and to interact with the CSP, which is essential for eluting and separating polar analytes.[4][18] The choice of methanol is due to its high polarity and ability to engage in hydrogen bonding.

• Stationary Phase: The same class of polysaccharide-based CSPs used in HPLC is highly effective in SFC.[4][14] The fundamental chiral recognition mechanisms remain the same, though the different mobile phase environment can sometimes lead to unique or complementary selectivity compared to HPLC.[4]

• System Parameters: Back pressure and temperature are critical in SFC as they control the density, and thus the solvating strength, of the supercritical fluid mobile phase.[13][16] A back pressure of 150 bar and a temperature of 35-40 °C are common starting points to ensure the CO₂ remains in a supercritical state and provides adequate density for the separation.[17][19]

Experimental Protocol: SFC

• System Preparation:

  • SFC System: An analytical SFC system with pumps for CO₂ and a modifier, an automated back pressure regulator (BPR), a column oven, and a UV/PDA detector.

  • Column: A cellulose tris(3,5-dimethylphenylcarbamate)-based column (e.g., Chiralcel® OD-H), 250 x 4.6 mm, 5 µm.

• Mobile Phase Preparation:

  • Mobile Phase A: Supercritical Grade CO₂.

  • Mobile Phase B (Modifier): HPLC-grade Methanol.

• Chromatographic Conditions:

  • Mobile Phase Composition: Isocratic elution with 20% Methanol in CO₂.

  • Flow Rate: 3.0 mL/min.

  • Column Temperature: 35 °C.

  • Outlet Back Pressure: 150 bar.

  • Injection Volume: 5 µL.

  • Sample Concentration: 1.0 mg/mL in Methanol.

  • Detection: UV at 220 nm.

• Analysis:

  • Equilibrate the system until temperature and pressure are stable.

  • Perform several blank injections to ensure baseline stability.

  • Inject the racemic standard for analysis.

SFC Experimental Workflow

Caption: A schematic of the SFC workflow, highlighting the use of CO₂ and a back pressure regulator.

Head-to-Head Performance Comparison

To provide a clear comparison, the expected performance of each technique for the separation of (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol is summarized below. These values are based on typical results for similar chiral separations.

Parameter	HPLC (Normal Phase)	Supercritical Fluid Chromatography (SFC)	Advantage
Analysis Time	~15 - 25 minutes	~3 - 8 minutes	SFC
Resolution (Rs)	> 2.0	> 2.0	Comparable
Mobile Phase	n-Hexane / Ethanol	Supercritical CO₂ / Methanol	SFC
Solvent Consumption	High (~15-25 mL/run)	Low (~5-10 mL organic/run)	SFC
Operating Pressure	50 - 150 bar	120 - 200 bar	Comparable
Throughput	Lower	Higher	SFC
"Green" Chemistry	Poor (high use of toxic solvents)	Excellent (CO₂ is recycled)	SFC

Discussion

• Speed and Throughput: The most significant advantage of SFC is its speed.[14][20] The low viscosity of the CO₂-based mobile phase allows for much higher flow rates (e.g., 3-5 mL/min) without a proportional increase in backpressure or loss of efficiency, drastically reducing analysis time.[4][17] This makes SFC the superior choice for high-throughput screening environments.

• Solvent Consumption and Environmental Impact: SFC is inherently a "greener" technology.[16][17] It replaces the bulk of the organic mobile phase, often toxic and flammable solvents like hexane, with environmentally benign CO₂.[] This leads to a dramatic reduction in both solvent purchase and disposal costs, a critical consideration for preparative and large-scale purification.[20][]

• Selectivity and Resolution: While both techniques can achieve excellent baseline resolution (Rs > 1.5), the unique properties of the supercritical fluid mobile phase can sometimes offer different or complementary selectivity compared to HPLC.[4] In some cases, enantiomers that are difficult to resolve by HPLC can be separated more effectively using SFC, and vice-versa.[20] Therefore, having both technologies available provides the most comprehensive screening platform.[22]

• Operational Complexity: Modern SFC systems are as robust and easy to operate as HPLC instruments.[13] However, the management of a supercritical fluid introduces additional parameters like pressure and density that must be controlled, which can present a slightly steeper learning curve for new users.

Conclusion and Recommendations

Both HPLC and SFC are highly capable techniques for the enantiomeric separation of (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol. The choice between them is largely dependent on the specific goals of the laboratory.

• Choose HPLC when:

  • An established, validated method is already in place.

  • Access to SFC instrumentation is limited.

  • The primary goal is routine analysis with lower throughput requirements.

• Choose SFC when:

  • High throughput is required for screening large numbers of samples or for method development.[23]

  • "Green" chemistry initiatives and reduction of solvent waste are priorities.[17]

  • Preparative-scale purification is the ultimate goal, as the evaporation of CO₂ simplifies and speeds up fraction collection.[]

  • Faster analysis times are needed to accelerate research and development timelines.

For the development of a new method for (1R)-1-(1H-Pyrazol-4-yl)ethan-1-ol, Supercritical Fluid Chromatography (SFC) is the recommended first choice. Its advantages in speed, reduced environmental impact, and lower operational costs represent the current state-of-the-art for chiral analysis and purification in the modern pharmaceutical landscape.

References

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• Pirkle, W. H., & House, D. W. (1979). Chiral high-performance liquid chromatographic stationary phases. 1. Separation of the enantiomers of sulfoxides, amines, amino acids, alcohols, hydroxy acids, lactones, and mercaptans. The Journal of Organic Chemistry. Available from: [Link]

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• NextSDS. (n.d.). 1-(1H-pyrazol-4-yl)ethan-1-ol — Chemical Substance Information. Available from: [Link]

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